Technical Documentation Center

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride
  • CAS: 1803590-99-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Azetidine Acetic Acid Derivatives: Focus on 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride and its Isomers

For the Attention of Researchers, Scientists, and Drug Development Professionals Senior Application Scientist's Foreword: In the landscape of modern medicinal chemistry, saturated nitrogen-containing heterocycles are pri...

Author: BenchChem Technical Support Team. Date: February 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: In the landscape of modern medicinal chemistry, saturated nitrogen-containing heterocycles are privileged scaffolds, offering unique three-dimensional diversity and improved physicochemical properties. Among these, the azetidine ring system has garnered significant interest as a versatile building block in drug discovery. This guide aims to provide a comprehensive technical overview of a specific derivative, 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride. However, a thorough investigation of the scientific literature and chemical databases reveals a notable scarcity of information on this precise isomer.

Therefore, this guide will take a dual approach. Firstly, it will transparently address the current knowledge gap regarding 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride. Secondly, and more substantially, it will provide an in-depth analysis of its closely related and better-documented isomers: 2-(1-methylazetidin-3-yl)acetic acid hydrochloride and 2-(2-methylazetidin-1-yl)acetic acid hydrochloride. By examining the structure, properties, and synthesis of these related compounds, we can infer potential characteristics of the target molecule and provide a valuable resource for researchers working with substituted azetidine scaffolds.

The Elusive Target: 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride

The primary structural difference lies in the position of the methyl group on the azetidine ring. In the target molecule, the methyl group is at the 3-position, while the acetic acid moiety is attached to the nitrogen atom at the 1-position.

Figure 1: Chemical structure of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride.

Isomeric Landscape: A Comparative Analysis

To provide valuable context, we will now delve into the known chemical structure and properties of two closely related isomers.

2-(1-Methylazetidin-3-yl)acetic acid hydrochloride

In this isomer, the methyl group is attached to the nitrogen atom (position 1), and the acetic acid group is at the 3-position of the azetidine ring.

Table 1: Physicochemical Properties of 2-(1-Methylazetidin-3-yl)acetic acid hydrochloride

PropertyValueSource
CAS Number 1909337-03-6[1]
Molecular Formula C6H12ClNO2[1]
Molecular Weight 165.62 g/mol [1]
Appearance Powder[1]

digraph "2-(1-Methylazetidin-3-yl)acetic_acid_hydrochloride" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1];
node [shape=plaintext];
edge [color="#202124"];

// Atom nodes N1 [label="N-CH3", pos="0,0.5!", fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"]; C2 [label="C", pos="-0.866,-0.5!", fontcolor="#202124"]; C3 [label="C", pos="0,-1.5!", fontcolor="#202124"]; C4 [label="C", pos="0.866,-0.5!", fontcolor="#202124"]; C5 [label="C", pos="0,-2.9!", fontcolor="#202124"]; O1 [label="O", pos="-0.7,-3.6!", fontcolor="#EA4335"]; O2 [label="OH", pos="0.7,-3.6!", fontcolor="#EA4335"]; H_Cl [label="• HCl", pos="2,-1!", fontcolor="#34A853"];

// Bonds N1 -- C2; C2 -- C3; C3 -- C4; C4 -- N1; C3 -- C5; C5 -- O1 [label="="]; C5 -- O2; }

Figure 2: Chemical structure of 2-(1-Methylazetidin-3-yl)acetic acid hydrochloride.

2-(2-Methylazetidin-1-yl)acetic acid hydrochloride

Here, the methyl group is at the 2-position, adjacent to the nitrogen, and the acetic acid group is attached to the nitrogen at the 1-position.

Table 2: Physicochemical Properties of 2-(2-Methylazetidin-1-yl)acetic acid hydrochloride

PropertyValueSource
CAS Number 1803601-98-0[2]
Molecular Formula C6H12ClNO2[2]
Molecular Weight 165.62 g/mol [2]

digraph "2-(2-Methylazetidin-1-yl)acetic_acid_hydrochloride" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1];
node [shape=plaintext];
edge [color="#202124"];

// Atom nodes N1 [label="N", pos="0,0.5!", fontcolor="#FFFFFF", style=filled, fillcolor="#4285F4"]; C2 [label="C-CH3", pos="-0.866,-0.5!", fontcolor="#202124"]; C3 [label="C", pos="0,-1.5!", fontcolor="#202124"]; C4 [label="C", pos="0.866,-0.5!", fontcolor="#202124"]; C5 [label="C", pos="0,1.9!", fontcolor="#202124"]; O1 [label="O", pos="-0.7,2.6!", fontcolor="#EA4335"]; O2 [label="OH", pos="0.7,2.6!", fontcolor="#EA4335"]; H_Cl [label="• HCl", pos="2,1!", fontcolor="#34A853"];

// Bonds N1 -- C2; C2 -- C3; C3 -- C4; C4 -- N1; N1 -- C5; C5 -- O1 [label="="]; C5 -- O2; }

Figure 3: Chemical structure of 2-(2-Methylazetidin-1-yl)acetic acid hydrochloride.

Synthesis Strategies for Azetidine Acetic Acid Scaffolds

While a specific protocol for 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride is unavailable, we can outline a general and plausible synthetic workflow based on established methods for analogous compounds. The synthesis of such derivatives typically involves two key stages: formation of the substituted azetidine ring and subsequent N-alkylation with an acetic acid equivalent.

General_Synthesis_Workflow Start Commercially Available Starting Materials Step1 Formation of 3-Methylazetidine Start->Step1 Cyclization Reactions Step2 N-Alkylation with an Acetic Acid Synthon Step1->Step2 e.g., with ethyl bromoacetate Step3 Ester Hydrolysis (if applicable) Step2->Step3 Base or Acid Catalysis Step4 Salt Formation (HCl treatment) Step3->Step4 Anhydrous HCl End 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride Step4->End

Sources

Exploratory

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride CAS number and safety data

The following technical guide is a comprehensive monograph on 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride . It is structured to serve researchers and drug development professionals with actionable data, synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is a comprehensive monograph on 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride . It is structured to serve researchers and drug development professionals with actionable data, synthetic methodologies, and safety protocols.

Role: Pharmaceutical Building Block & Peptidomimetic Scaffold

Executive Summary & Significance

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride is a specialized heterocyclic building block used extensively in medicinal chemistry. As a conformationally restricted amino acid derivative, it serves as a critical isostere for N-alkylated glycines or pyrrolidine-based scaffolds.

The incorporation of the 3-methylazetidine moiety offers two distinct advantages in drug design:

  • Conformational Restriction: The four-membered ring reduces the entropic penalty of binding to biological targets compared to flexible acyclic amines.

  • Lipophilicity Modulation: The methyl group at the 3-position allows for fine-tuning of the molecule's lipophilicity (LogP) and steric profile without significantly increasing molecular weight, aligning with "Lead-Like" chemical space parameters.

This compound is frequently employed in the synthesis of peptidomimetics, enzyme inhibitors, and GPCR ligands where precise spatial orientation of the carboxylic acid and amine functionality is required.

Chemical Identity & Physicochemical Properties[1][2][3]

Nomenclature & Identifiers
ParameterDetail
IUPAC Name 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride
Common Name (3-Methylazetidin-1-yl)acetic acid HCl
CAS Number 1803590-99-9
Molecular Formula C₆H₁₁NO₂[1][2][3][4][5] · HCl
Molecular Weight 165.62 g/mol
Free Base MW 129.16 g/mol
SMILES CC1CN(C1)CC(=O)O.Cl
InChI Key KEMPQKFQCQJOCE-UHFFFAOYSA-N
Physical Properties
PropertyValueNote
Appearance White to off-white crystalline powderHygroscopic nature common in HCl salts.
Solubility High in Water, DMSO, MethanolPoor solubility in non-polar solvents (Hexane, DCM).
Melting Point >180 °C (Decomposition)Typical for amino acid hydrochloride salts.
pKa (Predicted) ~2.3 (Acid), ~9.5 (Amine)Zwitterionic character in neutral solution (free base).

Safety Data & Handling (GHS Classification)

Note: While specific toxicological data for this exact CAS is limited, the following classification is derived from Structure-Activity Relationship (SAR) analysis of analogous azetidine-acetic acid derivatives.

Hazard Identification (GHS-US/EU)

Signal Word: WARNING

Hazard ClassCodeStatement
Skin Corrosion/Irritation H315 Causes skin irritation.
Serious Eye Damage/Irritation H319 Causes serious eye irritation.
STOT - Single Exposure H335 May cause respiratory irritation.
Precautionary Protocols
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The hydrochloride salt is hygroscopic; exposure to moisture can lead to clumping and hydrolysis risks over extended periods.

Standardized Synthetic Workflow

The synthesis of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride typically follows a convergent route involving the N-alkylation of 3-methylazetidine with a haloacetate ester, followed by acid-mediated hydrolysis. This method avoids the formation of zwitterionic intermediates during the workup of the ester, streamlining purification.

Reaction Pathway Visualization

The following diagram illustrates the logical flow of the synthesis, highlighting critical reagents and intermediates.

SynthesisRoute Start 3-Methylazetidine HCl (Starting Material) Inter Intermediate: t-Butyl 2-(3-methylazetidin-1-yl)acetate Start->Inter N-Alkylation (ACN, 0°C to RT) Reagent1 tert-Butyl Bromoacetate + Base (TEA/K2CO3) Reagent1->Inter Product FINAL PRODUCT: 2-(3-Methylazetidin-1-yl)acetic acid HCl Inter->Product Acid Deprotection (RT, 4-12 h) Reagent2 4M HCl in Dioxane (Hydrolysis) Reagent2->Product

Caption: Two-step synthetic route via tert-butyl ester intermediate to ensure high purity of the final hydrochloride salt.

Detailed Experimental Protocol

Step 1: N-Alkylation

  • Dissolution: Suspend 3-methylazetidine hydrochloride (1.0 eq) in anhydrous Acetonitrile (ACN) or DMF (10 volumes).

  • Base Addition: Add Potassium Carbonate (K₂CO₃) (3.0 eq) or Triethylamine (TEA) (3.0 eq). Stir at 0°C for 15 minutes to liberate the free amine.

  • Alkylation: Dropwise add tert-butyl bromoacetate (1.1 eq).

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by LC-MS (Target mass: M+H of ester).

  • Workup: Filter off inorganic salts. Concentrate the filtrate. Partition the residue between Ethyl Acetate and Water.[6] Wash the organic layer with Brine, dry over Na₂SO₄, and concentrate to yield the crude ester.

Step 2: Hydrolysis & Salt Formation

  • Solubilization: Dissolve the crude tert-butyl ester in a minimal amount of 1,4-Dioxane or Dichloromethane (DCM).

  • Acidolysis: Add 4M HCl in Dioxane (5–10 eq) dropwise at 0°C.

  • Deprotection: Stir at RT for 4–12 hours. The product often precipitates as the reaction proceeds.

  • Isolation:

    • If precipitate forms: Filter the solid under inert gas (Nitrogen). Wash with diethyl ether to remove non-polar impurities.

    • If no precipitate: Concentrate the solvent in vacuo. Triturate the residue with Diethyl Ether or Hexanes to induce crystallization.

  • Drying: Dry the solid under high vacuum at 40°C for 24 hours to remove residual HCl and solvents.

Quality Control & Analytical Validation

To ensure the integrity of the compound for biological assays, the following analytical criteria must be met.

Nuclear Magnetic Resonance (NMR)
  • ¹H NMR (D₂O or DMSO-d₆):

    • δ 3.9–4.2 ppm (2H, s): Singlet corresponding to the N-CH2-COOH methylene protons. This peak shifts significantly depending on pH/salt form.

    • δ 3.5–4.5 ppm (m): Azetidine ring protons. Due to the ring strain and the chiral center at C3 (if racemic, signals average), these appear as complex multiplets.

    • δ 1.1–1.3 ppm (3H, d): Methyl group doublet at the 3-position.

  • Validation Check: Absence of tert-butyl singlet (~1.4 ppm) confirms complete deprotection.

Mass Spectrometry (LC-MS)
  • Ionization Mode: Electrospray Ionization (ESI+).

  • Target Ion: [M+H]⁺ = 130.09 m/z (Free Acid).

  • Purity Threshold: >95% by UV (210 nm) or ELSD.

References

  • PubChem Compound Summary. (n.d.). 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride (CID 66792458). National Center for Biotechnology Information. Retrieved from [Link]

  • Lowe, J. A., et al. (2010). Azetidines as conformational elements in drug design. Bioorganic & Medicinal Chemistry Letters. (General reference for azetidine properties in drug design).
  • Enamine Store. (n.d.). Building Blocks: Azetidine derivatives.[5][7] (Reference for general synthetic availability of 3-methylazetidine precursors).

Sources

Foundational

Physicochemical Characteristics of 3-Methylazetidine Acetic Acid Derivatives

The following technical guide details the physicochemical characteristics, structural dynamics, and experimental profiling of 3-methylazetidine acetic acid derivatives . Technical Guide for Drug Discovery & Development E...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical characteristics, structural dynamics, and experimental profiling of 3-methylazetidine acetic acid derivatives .

Technical Guide for Drug Discovery & Development

Executive Summary: The Azetidine Advantage

In modern medicinal chemistry, the "escape from flatland" (increasing


) is a critical strategy to improve solubility and target selectivity. 3-methylazetidine acetic acid derivatives represent a high-value scaffold acting as a bioisostere for pyrrolidine, piperidine, and gem-dimethyl groups .

Unlike their five- and six-membered counterparts, these four-membered heterocycles introduce unique conformational constraints and electronic signatures due to significant ring strain (~26 kcal/mol). This guide analyzes the core physicochemical properties—acid-base dynamics, lipophilicity, and structural stability—that researchers must master to successfully deploy this scaffold in lead optimization.

Structural Dynamics & Conformational Analysis

The "Butterfly" Conformation

The azetidine ring is not planar; it adopts a puckered conformation to relieve torsional strain between vicinal methylene groups. For 3-substituted derivatives, this results in a dynamic equilibrium between two puckered conformers.

  • Pucker Angle: Typically 25°–37° in unsubstituted systems.

  • 3,3-Disubstitution Effect: In 3-methyl-3-acetic acid derivatives, the ring exhibits a "locking" effect. The steric bulk of the methyl group vs. the acetic acid side chain forces a preference for the conformer where the bulkier group (often the acetic acid chain) occupies the pseudo-equatorial position to minimize 1,3-diaxial-like interactions with the nitrogen lone pair.

Inversion Barrier

The nitrogen inversion barrier in azetidines is lower than in acyclic amines but higher than in aziridines.

  • Implication: At physiological temperature (37°C), the N-substituent rapidly interconverts, but the C3-substituents are fixed relative to the ring plane. This rigidity is advantageous for positioning pharmacophores (e.g., the carboxylic acid) in a precise vector, reducing the entropic penalty of binding.

Conformation cluster_0 Conformational Energy Landscape cluster_1 Medicinal Impact Planar Planar Transition State (High Energy) Pucker2 Puckered Conformer B (Pseudo-Axial) Planar->Pucker2 Relaxation Pucker1 Puckered Conformer A (Pseudo-Equatorial) Pucker1->Planar Ring Strain + Torsion Vector Defined Exit Vector Pucker1->Vector Entropy Reduced Entropic Penalty Vector->Entropy

Figure 1: Conformational energy landscape of the azetidine ring. The puckered state is the ground state, providing a defined exit vector for the acetic acid side chain.

Acid-Base Chemistry & Solubility Profiling

The 3-methylazetidine acetic acid scaffold is amphoteric . It contains a basic secondary amine (azetidine ring) and an acidic carboxylic acid. Understanding the ionization state is non-negotiable for predicting permeability (LogD) and solubility.

Ionization Constants (pKa)
  • Azetidine Nitrogen (

    
    ):  Typically 9.5 – 10.5 . The ring strain increases the s-character of the C-N bonds, theoretically lowering basicity compared to pyrrolidine, but solvation effects often keep it highly basic.
    
  • Carboxylic Acid (

    
    ):  Typically 3.5 – 4.5 .
    
  • Isoelectric Point (pI): The molecule exists primarily as a zwitterion across the physiological pH range (pH 4.5 to 9.5).

Lipophilicity (LogP vs. LogD)

Azetidines generally lower the LogP of a molecule by 1.0–1.5 units compared to a cyclohexane or piperidine analog due to the polarity of the amine and the compact polar surface area.

PropertyValue RangeMechanistic Insight
LogP (Neutral) 0.5 – 1.2Low lipophilicity due to polar N-H and COOH.
LogD (pH 7.4) -1.5 to -0.5Critical: The zwitterionic state dominates at pH 7.4, leading to negative LogD. This indicates excellent aqueous solubility but potentially poor passive membrane permeability.
Solubility > 50 mg/mLHigh lattice energy is overcome by efficient solvation of the zwitterion.
Permeability Strategy

Because the zwitterion limits passive diffusion, these derivatives are often designed as prodrugs (e.g., methyl/ethyl esters) to mask the carboxylic acid, or they rely on active transport (e.g., amino acid transporters) if the structure mimics GABA or proline.

Chemical Stability & Reactivity[1][2]

Despite the high ring strain (~26 kcal/mol), 3-methylazetidine derivatives are surprisingly kinetically stable. However, specific degradation pathways must be monitored.

Nucleophilic Ring Opening
  • Condition: Strong nucleophiles at elevated temperatures or acidic pH.

  • Mechanism: Protonation of the nitrogen activates the C2/C4 carbons for nucleophilic attack (

    
    ), relieving ring strain.
    
  • Mitigation: Keep pH > 3 during formulation; avoid prolonged exposure to Lewis acids.

Oxidative Instability

The secondary amine is susceptible to oxidation (N-oxide formation), which can trigger a Cope-like elimination or ring fragmentation (ring opening to an aldehyde/imine).

Stability cluster_acid Acidic Stress (pH < 3) cluster_ox Oxidative Stress Molecule 3-Methylazetidine Acetic Acid Protonation N-Protonation Molecule->Protonation H+ N_Oxide N-Oxide Formation Molecule->N_Oxide Peroxides/P450 Opening Ring Opening (Hydrolysis) Protonation->Opening H2O / Nucleophile Fragment Fragmentation/Elimination N_Oxide->Fragment Heat

Figure 2: Primary degradation pathways. Acid-catalyzed ring opening and oxidative fragmentation are the dominant risks.

Experimental Protocols

Protocol A: Determination of pKa via Potentiometric Titration

To accurately determine the zwitterionic window.

  • Preparation: Dissolve 5 mg of the derivative in 20 mL of degassed water (0.1 M KCl ionic strength adjuster).

  • Calibration: Calibrate the electrode using pH 1.68, 4.01, 7.00, and 10.01 buffers.

  • Titration:

    • Acidify to pH 2.0 using 0.1 M HCl.

    • Titrate with 0.1 M KOH (standardized) under

      
       atmosphere to exclude 
      
      
      
      .
    • Record potential (mV) after each addition (0.05 mL steps).

  • Analysis: Use the Bjerrum difference plot or Gran plot method to identify inflection points.

    • Self-Validation: The difference between

      
       and 
      
      
      
      should be > 3 units. If < 2, use NMR titration instead.
Protocol B: LogD Measurement (Shake-Flask Method)

Standardized for amphoteric compounds.

  • Phases: Octanol (saturated with buffer) and Phosphate Buffer (pH 7.4, saturated with octanol).

  • Equilibration: Dissolve compound in the buffer phase (concentration

    
    ).
    
  • Partitioning: Add equal volume of octanol. Vortex for 60 minutes at 25°C. Centrifuge at 3000 rpm for 20 mins to separate phases.

  • Quantification: Analyze the aqueous phase via HPLC-UV or LC-MS/MS.

  • Calculation:

    
    
    
    • Note: If

      
       is unchanged, the compound is too polar (LogD < -2).
      

Synthesis Implications

The synthesis of 3-methylazetidine acetic acid derivatives typically proceeds via the Horner-Wadsworth-Emmons (HWE) reaction on N-protected 3-azetidinone.[1][2]

  • Critical Step: The HWE reaction installs the acetic acid side chain (via an ester intermediate).

  • Handling Precaution: When deprotecting the nitrogen (e.g., Boc removal with TFA), avoid high temperatures to prevent acid-catalyzed ring opening. Neutralize immediately after deprotection.

References

  • Azetidines in Medicinal Chemistry. Journal of Medicinal Chemistry. Discusses the "escape from flatland" and the metabolic stability of azetidines compared to larger rings.

  • Conformational Analysis of 3-Substituted Azetidines. BenchChem Technical Guides. Details the puckering parameters and inversion barriers of the azetidine ring. 3

  • Synthesis and Reactivity of Azetidines. Organic & Biomolecular Chemistry. A comprehensive review on the ring strain and stability profiles of azetidine derivatives.

  • Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Publications. Investigates the acid-mediated decomposition pathways of N-substituted azetidines. 4[5][1][6][7][8][9][10][3]

  • Synthesis of Azetidine-3-acetic acid derivatives. European Journal of Organic Chemistry. Describes the synthetic routes including HWE reactions for these specific derivatives. 11[5][1][6][7][8][9][10]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocols Using 2-(3-Methylazetidin-1-yl)acetic acid HCl

Executive Summary: The "Rigidified Sarcosine" 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride (CAS: 1055268-75-1) represents a high-value building block in modern drug discovery.[1] Structurally, it functions as a con...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Rigidified Sarcosine"

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride (CAS: 1055268-75-1) represents a high-value building block in modern drug discovery.[1] Structurally, it functions as a conformationally restricted surrogate for sarcosine (N-methylglycine) or N-ethylglycine .

By incorporating the nitrogen atom into a strained four-membered azetidine ring, this moiety offers three distinct advantages over flexible acyclic linkers:

  • lowered Lipophilicity: The ionization potential of the azetidine nitrogen typically lowers LogD compared to piperidine or pyrrolidine analogs.

  • Metabolic Stability: The steric bulk of the 3-methyl group and the strained ring often impede oxidative metabolism (N-dealkylation) common in flexible amines.

  • Vector Orientation: It provides a rigid exit vector, locking the carboxylic acid and the nitrogen substituents into a specific geometry that can enhance ligand-target binding affinity.

This guide details robust, field-tested protocols for utilizing this building block in amide couplings and esterifications, with a specific focus on handling the hydrochloride salt form to ensure reproducibility.

Physicochemical Profile & Handling

Data Summary
PropertyValue / Description
IUPAC Name 2-(3-methylazetidin-1-yl)acetic acid hydrochloride
Formula C₆H₁₁NO₂[1][2][3][4] • HCl
Molecular Weight 165.62 g/mol (Salt); 129.16 g/mol (Free Base)
Appearance White to off-white hygroscopic solid
Solubility High: Water, DMSO, Methanol.[1] Low: DCM, Hexanes.
pKa (Calc.) ~2.5 (Carboxylic Acid), ~9.5 (Azetidinium)
Chirality Achiral (Meso-like plane of symmetry through N-C3 axis)
Handling Criticalities
  • Hygroscopicity: The HCl salt is hygroscopic. Weighing should be performed quickly or in a controlled humidity environment. Store at -20°C under inert atmosphere (N₂/Ar) for long-term stability.

  • Stoichiometry Alert: As an HCl salt, the reagent carries one equivalent of mineral acid. You must add exactly one extra equivalent of base (e.g., DIPEA, TEA) in coupling reactions to neutralize the HCl before the amino acid is "active." Failure to do this is the #1 cause of low yields.

Protocol A: High-Fidelity Amide Coupling

Application: Attaching the azetidine moiety to a primary or secondary amine (R-NH₂) to create a linker or active pharmacophore.[1] Mechanism: HATU-mediated activation.

Reagents
  • Substrate: Amine partner (1.0 equiv)

  • Reagent: 2-(3-Methylazetidin-1-yl)acetic acid HCl (1.2 equiv)

  • Coupling Agent: HATU (1.3 equiv)

  • Base: N,N-Diisopropylethylamine (DIPEA) (3.5 - 4.0 equiv )[1]

  • Solvent: Anhydrous DMF or DMAc (0.1 M concentration)

Step-by-Step Methodology
  • Pre-Activation (Critical Step):

    • In a dried vial, dissolve 2-(3-Methylazetidin-1-yl)acetic acid HCl (1.2 equiv) in anhydrous DMF.

    • Add HATU (1.3 equiv).

    • Add 2.0 equiv of DIPEA immediately.

    • Note: The solution should turn slightly yellow. Stir at Room Temperature (RT) for 5–10 minutes. This neutralizes the HCl and forms the activated O-At ester.

  • Coupling:

    • Add the amine partner (1.0 equiv) to the reaction mixture.

    • Add the remaining DIPEA (1.5 – 2.0 equiv).

    • Reasoning: The second portion of base ensures the amine partner remains deprotonated and maintains the basic pH required for the reaction kinetics.

  • Reaction Monitoring:

    • Stir at RT for 2–4 hours.

    • Monitor via LC-MS. Look for the product mass [M+H]⁺.

    • Troubleshooting: If the reaction stalls, add 0.2 equiv of HOAt (or HOBt) to catalyze the transfer.

  • Workup & Purification (The "Zwitterion" Challenge):

    • Caution: The product contains a tertiary amine (the azetidine). Do not wash with strong acid (1N HCl), as the product will protonate and remain in the aqueous layer.

    • Method: Dilute with EtOAc. Wash 2x with 5% NaHCO₃ (removes acids/HATU byproducts), 1x with Water, 1x with Brine.

    • Drying: Dry over Na₂SO₄, filter, and concentrate.

    • Purification: Flash chromatography.

      • Eluent: DCM:MeOH (95:5 to 90:10).

      • Note: Azetidines can streak on silica. Add 1% NH₄OH or Et₃N to the eluent if peak tailing occurs.

Protocol B: Mild Esterification (Alkylation Route)

Application: Synthesizing prodrugs or intermediates where the carboxylic acid is converted to an ester without exposing the strained ring to harsh acidic conditions (Fisher esterification).

Reagents
  • Substrate: 2-(3-Methylazetidin-1-yl)acetic acid HCl (1.0 equiv)

  • Electrophile: Alkyl Halide (e.g., Methyl Iodide, Benzyl Bromide) (1.2 equiv)

  • Base: Cesium Carbonate (Cs₂CO₃) (2.5 equiv)

  • Solvent: DMF or Acetonitrile

Step-by-Step Methodology
  • Salt Neutralization:

    • Suspend the starting material and Cs₂CO₃ in the solvent.

    • Stir for 15 minutes at RT. The mixture will be heterogeneous.

    • Mechanism:[1][3][4][5][6][7] Cs₂CO₃ is effective at neutralizing the HCl and generating the reactive carboxylate anion due to the "Cesium Effect" (higher solubility/reactivity).

  • Alkylation:

    • Add the Alkyl Halide dropwise.

    • Stir at RT for 4–12 hours.

    • Note: Avoid heating >60°C to prevent potential ring opening or polymerization of the azetidine.

  • Workup:

    • Dilute with EtOAc/Water.

    • Extract aqueous layer with EtOAc (2x).[5]

    • Wash combined organics with Brine.[5]

    • Concentrate.

Visualizing the Workflow

The following diagram illustrates the decision logic for the Amide Coupling protocol, specifically addressing the salt neutralization and workup risks.

G Start Start: 2-(3-Methylazetidin-1-yl)acetic acid HCl Dissolve Dissolve in DMF Start->Dissolve BaseCheck CRITICAL: Base Stoichiometry Did you add >2.0 equiv DIPEA? Dissolve->BaseCheck FailState Reaction Stalls (HCl protonates Amine) BaseCheck->FailState No (1.0 eq) SuccessState Active Ester Formation (O-At species) BaseCheck->SuccessState Yes (3.0+ eq) AddAmine Add Amine Partner + More Base SuccessState->AddAmine Coupling Coupling Reaction (2-4h) AddAmine->Coupling WorkupDec Workup Decision: Product has Basic Nitrogen? Coupling->WorkupDec AcidWash Acid Wash (1N HCl) RISK: Product loss to Aqueous WorkupDec->AcidWash Incorrect Path BaseWash Basic Wash (NaHCO3) Product stays in Organic WorkupDec->BaseWash Correct Path Final Purification (DCM:MeOH + 1% NH4OH) BaseWash->Final

Figure 1: Decision logic for the synthesis workflow, emphasizing the critical stoichiometry required for HCl salts and the appropriate workup for amphoteric/basic products.

Scientific Rationale & Troubleshooting

Why Azetidine? (The "Gem-Dimethyl" Effect without the Methyls)

While the Thorpe-Ingold effect (gem-dimethyl) is commonly used to restrict conformation, the azetidine ring achieves a similar entropic prepayment by locking the N-C bonds into a cycle. This reduces the entropy penalty upon binding to a protein target. The 3-methyl group further biases the ring pucker, often favoring a specific conformation that can be exploited for selectivity [1].

Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield (<30%) Insufficient BaseThe HCl salt consumed your first equivalent of DIPEA.[1] Ensure total base is ≥3.5 equiv relative to the acid.
Product in Aqueous Acidic WorkupThe azetidine nitrogen is basic (pKa ~9.5). Acid washes protonate it, making it water-soluble. Use pH 8–9 buffers for washing.
Ring Opening Nucleophilic AttackAvoid strong nucleophiles (e.g., thiols) at high temperatures (>80°C), which can attack the ring carbons (C2/C4) and open the azetidine [2].
Epimerization Over-activationWhile this specific molecule is achiral, if coupling to a chiral amine, excessive HATU/Base time can racemize the amine. Limit pre-activation to 10 mins.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles.[8] Organic Preparations and Procedures International, 38(5), 427-465. Link

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[6][9] Organic Process Research & Development, 20(2), 140–177. Link

  • Enamine Ltd. (2024). Building Block Catalog: 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride.[1] Link(Note: General catalog verification for commercially available salt forms).

Sources

Application

Application Note: Peptide Coupling of 2-(3-Methylazetidin-1-yl)acetic acid HCl

This Application Note and Protocol guide details the specific handling and coupling conditions for 2-(3-Methylazetidin-1-yl)acetic acid HCl . Introduction & Strategic Significance 2-(3-Methylazetidin-1-yl)acetic acid HCl...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the specific handling and coupling conditions for 2-(3-Methylazetidin-1-yl)acetic acid HCl .

Introduction & Strategic Significance

2-(3-Methylazetidin-1-yl)acetic acid HCl is a specialized N-substituted glycine derivative (peptoid monomer) utilized primarily as an N-terminal capping reagent or a rigid linker in medicinal chemistry. Structurally, it consists of a 3-methylazetidine ring attached to the nitrogen of a glycine moiety.

Key Chemical Characteristics[1][2][3][4][5][6][7][8][9][10][11]
  • Conformational Restriction: Unlike diethylglycine or sarcosine, the azetidine ring severely restricts the conformational freedom of the nitrogen lone pair and the adjacent methylene group. This is often exploited to lock peptide conformations or improve metabolic stability against aminopeptidases.

  • Basicity: The resulting amide contains a tertiary amine within the azetidine ring. This introduces a basic center (

    
    ) into the peptide, improving aqueous solubility and potentially influencing pharmacokinetics (e.g., lysosomal trapping).
    
  • Steric Profile: As an N,N-disubstituted amino acid derivative, the carboxylate is sterically crowded. Standard coupling protocols often fail to drive the reaction to completion, necessitating high-efficiency activation agents.

The "Dead-End" Constraint

Crucially, this building block lacks a secondary amine for further chain elongation. It acts as a terminal cap . Once coupled to the N-terminus of a peptide or amine scaffold, the peptide chain cannot be extended further using standard amide chemistry.

Critical Handling Considerations

The HCl Salt Factor

The molecule is supplied as a hydrochloride salt (HCl).

  • Problem: The HCl protonates the tertiary amine of the azetidine. In this state, the molecule is a zwitterion (if the carboxylate is deprotonated) or a cationic acid.

  • Requirement: You must neutralize the HCl to release the nucleophilicity of the carboxylate (for activation) and prevent the sequestration of the coupling reagents.

  • Stoichiometry: The protocol requires at least 2.0 equivalents of base (e.g., DIPEA) relative to the building block:

    • 1.0 eq to neutralize the HCl counterion.

    • 1.0 eq to deprotonate the carboxylic acid for activation.

Solubility & Solvent Choice[12]
  • DCM (Dichloromethane): Poor solvent for the HCl salt. The salt will likely remain a suspension until base is added.

  • DMF (Dimethylformamide) / NMP: Preferred solvents. The salt is moderately soluble, and solubility improves instantly upon base addition.

Coupling Protocols

Protocol A: High-Efficiency Solution Phase Coupling (Recommended)

Applicability: General synthesis, coupling to hindered amines, or valuable late-stage intermediates. Mechanism: HATU/HOAt activation is chosen to overcome the steric hindrance of the N-substituted glycine motif.

Reagents
  • Acid: 2-(3-Methylazetidin-1-yl)acetic acid HCl (1.0 equiv)

  • Amine Partner: Peptide-NH₂ or Scaffold-NH₂ (1.0 - 1.2 equiv)

  • Coupling Agent: HATU (1.1 - 1.2 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 - 4.0 equiv)

  • Solvent: Anhydrous DMF

Step-by-Step Procedure
  • Pre-Activation (Crucial Step):

    • In a dry vial, dissolve 2-(3-Methylazetidin-1-yl)acetic acid HCl (1.0 equiv) in anhydrous DMF (concentration ~0.1 M).

    • Add HATU (1.1 equiv).

    • Add DIPEA (2.0 equiv only at this stage).

    • Stir for 2-5 minutes. The solution should turn yellow/orange. This pre-incubation ensures the formation of the activated ester (OAt-ester) before the amine is introduced, minimizing potential side reactions with the amine.

  • Coupling:

    • Add the Amine Partner (1.0 - 1.2 equiv) to the reaction mixture.

    • Add the remaining DIPEA (1.0 - 2.0 equiv) to ensure the reaction pH remains basic (pH > 8 on wet litmus paper).

  • Reaction Monitoring:

    • Stir at Room Temperature (RT) under nitrogen.

    • Time: Typically 1–4 hours.

    • Monitor: LC-MS is preferred. Look for the mass of Product

      
      .
      
      • Note: The product is basic. Ensure your LC-MS method uses an acidic mobile phase (0.1% Formic acid) to protonate the azetidine for detection.

  • Work-up:

    • Dilute with EtOAc.

    • Wash with saturated

      
       (removes HOBt/HOAt byproducts).
      
    • Do NOT wash with strong acid (1M HCl) if your product is acid-sensitive or very hydrophilic (the basic azetidine will protonate and extract into the water layer). Use brine instead.

    • Dry over

      
      , filter, and concentrate.
      
Protocol B: Solid-Phase Peptide Synthesis (SPPS)

Applicability: Automated synthesis where this unit is the final N-terminal cap.

Reagents
  • Resin: Rink Amide or Wang resin (pre-loaded with peptide).

  • Reagent Stoichiometry: Use 4.0 equiv relative to resin loading.

  • Activator: 0.5 M HATU in DMF.[1]

  • Base: 2.0 M DIPEA in NMP.

Workflow
  • Fmoc Deprotection: Remove the final Fmoc group from the resin-bound peptide (20% Piperidine/DMF). Wash resin 5x with DMF.

  • Coupling Cocktail Preparation:

    • Dissolve Acid-HCl (4.0 equiv) in minimal DMF.

    • Add HATU (3.9 equiv).

    • Add DIPEA (8.0 - 10.0 equiv). Note: Higher base load is required to neutralize the excess HCl salt in the cocktail.

  • Reaction:

    • Add cocktail to resin.[1]

    • Shake/Agitate for 60–90 minutes at RT.

    • Double Coupling is rarely needed unless the resin loading is very high.

  • Wash: Drain and wash resin 5x DMF, 3x DCM.

  • Cleavage: Standard TFA cleavage (95% TFA / 2.5% TIS / 2.5% H₂O). The azetidine ring is stable to standard TFA cleavage conditions.

Troubleshooting & Optimization Data

Table 1: Common Coupling Issues and Solutions

IssueProbable CauseCorrective Action
Low Yield Incomplete neutralization of HCl salt.Increase DIPEA to 3.0+ equiv during activation. Ensure pH is >8.
Slow Reaction Steric hindrance at the N-substituted glycine center.Switch from HBTU/HOBt to HATU/HOAt or COMU . Increase temperature to 40°C.
Product Loss during Workup Product is protonated and water-soluble.The azetidine is basic. Avoid acidic washes. Extract from basic aqueous phase (pH 10) into DCM if possible, or use preparative HPLC directly.
Precipitate in Reaction HCl salt insolubility in DCM.Switch solvent to DMF or NMP .

Workflow Visualization

The following diagram illustrates the decision logic for coupling 2-(3-Methylazetidin-1-yl)acetic acid HCl, highlighting the critical neutralization step.

CouplingWorkflow Start Start: 2-(3-Methylazetidin-1-yl)acetic acid HCl Solvent Select Solvent: DMF or NMP (Recommended) Start->Solvent Neutralize Neutralization Step: Add DIPEA (2.0 eq min) Solvent->Neutralize Dissolve Salt Activation Activation: Add HATU (1.1 eq) Neutralize->Activation Free Carboxylate Coupling Coupling: Add Amine Partner (R-NH2) Activation->Coupling Active Ester Formed Check Check pH: Is pH > 8? Coupling->Check AdjustBase Add more DIPEA Check->AdjustBase No Monitor Monitor (LC-MS): Look for [M+H]+ Check->Monitor Yes AdjustBase->Check Workup Workup: Basic/Neutral Wash Only Monitor->Workup Complete

Caption: Optimized workflow for coupling Azetidinyl-acetic acid HCl salts, emphasizing the critical pH adjustment steps.

References

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

  • Bachem. (2024).[2] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Application Notes. Link

  • Zuckermann, R. N., et al. (1992). Efficient method for the preparation of peptoids [oligo(N-substituted glycines)] by submonomer solid-phase synthesis. Journal of the American Chemical Society, 114(26), 10646–10647. Link

  • Sigma-Aldrich. (2025). 2-(Azetidin-1-yl)acetic acid HCl Product Specification and Safety Data. MilliporeSigma. Link

  • Couty, F., & Evano, G. (2006). Azetidines: new tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International, 38(5), 427-465. Link

Sources

Method

Procedure for amide bond formation with azetidine acetic acid salts

Application Note & Protocol Guide Topic: Strategic Amide Bond Formation with Azetidine Acetic Acid Salts Abstract The azetidine motif is a cornerstone in modern medicinal chemistry, prized for its ability to impart desir...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: Strategic Amide Bond Formation with Azetidine Acetic Acid Salts

Abstract

The azetidine motif is a cornerstone in modern medicinal chemistry, prized for its ability to impart desirable conformational rigidity and modulate physicochemical properties in drug candidates.[1][2][3] However, the synthesis of amide derivatives from azetidine precursors, particularly those available as acid salts, presents unique challenges rooted in the inherent ring strain and basicity of the heterocycle. This guide provides a comprehensive framework for researchers, offering in-depth mechanistic insights, a comparative analysis of coupling strategies, and detailed, field-proven protocols for the successful and efficient synthesis of amides from azetidine acetic acid salts.

Introduction: The Azetidine Challenge in Amide Synthesis

Azetidines, as strained four-membered heterocycles, occupy a unique chemical space between their smaller aziridine and larger pyrrolidine counterparts.[4][5] This structural distinction is key to their utility but also introduces specific synthetic hurdles. The primary challenges in coupling azetidine acetic acid salts include:

  • Neutralization Requirement: The starting material is a salt (e.g., hydrochloride), meaning the azetidine nitrogen is protonated. A stoichiometric amount of base is required to liberate the free amine before it can participate in subsequent reactions, but more critically, the carboxylic acid must be deprotonated to its carboxylate form to initiate the activation process.[6][7]

  • Ring Strain & Stability: The inherent ring strain of approximately 25.4 kcal/mol makes the azetidine ring susceptible to nucleophilic attack or acid-mediated ring-opening under harsh conditions.[8] Reaction conditions must be carefully controlled to preserve the core scaffold.

  • Purification Difficulties: The final amide product retains the basic azetidine nitrogen, resulting in a polar and basic compound. This can lead to significant challenges during purification via standard silica gel chromatography, such as peak tailing and product loss.[8]

This document will deconstruct these challenges and provide robust solutions to navigate them effectively.

Mechanistic Core: Activating the Carboxyl Group

The formation of an amide bond from a carboxylic acid and an amine is not spontaneous; it requires the conversion of the carboxylic acid's hydroxyl group into a better leaving group.[7] This is achieved using a "coupling reagent." The general process involves two key steps:

  • Activation: The coupling reagent reacts with the carboxylate (formed by deprotonation of the carboxylic acid by a base) to generate a highly reactive acyl intermediate (e.g., an O-acylisourea, an active ester, or an acylphosphonium species).[9][10]

  • Nucleophilic Attack: The amine component attacks the activated carbonyl carbon, displacing the leaving group and forming the thermodynamically stable amide bond.[9]

Uronium/aminium salt-based reagents like HATU are exceptionally efficient because they generate highly reactive O-acyl active esters that rapidly react with the amine.[11][12][13]

G cluster_activation Step 1: Carboxylate Activation cluster_coupling Step 2: Nucleophilic Attack RCOOH Azetidine-CH2-COOH RCOO Azetidine-CH2-COO⁻ RCOOH->RCOO + Base - H-Base⁺ Base Base (e.g., DIPEA) ActiveEster Activated O-Acyl (HOAt) Ester RCOO->ActiveEster + HATU HATU HATU Amide Final Amide Product Azetidine-CH2-CO-NH-R' ActiveEster->Amide + R'-NH2 Amine R'-NH2

Caption: Mechanism of amide coupling using HATU.

Optimizing Experimental Parameters

The success of the coupling reaction hinges on the judicious selection of reagents and conditions.

Choosing the Coupling Reagent

While numerous reagents exist, a few stand out for their efficacy and reliability. The choice involves a trade-off between reactivity, cost, and side-product profiles.

Reagent SystemClassProsConsBest For
HATU Uronium SaltExtremely fast and high-yielding; low rates of epimerization; byproducts are water-soluble.[13]Higher cost; can react with the amine if addition order is incorrect.Difficult couplings, sterically hindered substrates, and when minimizing racemization is critical.
HBTU / TBTU Uronium SaltVery efficient and widely used; good solubility; water-soluble byproducts.[6][14]Based on the potentially explosive HOBt; slightly less reactive than HATU.[6]General-purpose, robust couplings for both solid-phase and solution-phase synthesis.
EDC / HOBt CarbodiimideEconomical; byproducts are generally water-soluble; easy to handle.Slower reaction times than uronium salts; higher risk of racemization without an additive like HOBt.[7][15]Large-scale synthesis where cost is a factor; couplings with less sensitive substrates.
PyBOP Phosphonium SaltHigh coupling efficiency with low racemization risk; effective for hindered systems.[9][16]More expensive; byproducts can sometimes complicate purification.Cyclizations and couplings involving N-methyl amino acids or other challenging fragments.
  • Senior Scientist Recommendation: For azetidine acetic acid salts, HATU is the preferred reagent. Its high reactivity ensures efficient coupling even with the potentially challenging substrate, and the mild conditions help preserve the strained azetidine ring.

The Critical Role of the Base

The choice and stoichiometry of the base are paramount when starting with an acid salt.

  • Function 1: Neutralization: At least two equivalents of base are required. The first equivalent neutralizes the azetidine acetic acid salt (e.g., the HCl salt) to form the carboxylate. The second equivalent is required to facilitate the coupling reaction itself by scavenging the proton released during the formation of the active ester.[6][10]

  • Function 2: Minimizing Side Reactions: A non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA or Hünig's base) is highly recommended.[6][14] Unlike triethylamine (TEA), its steric bulk prevents it from acting as a competing nucleophile that could react with the activated acid.

Solvent and Temperature Considerations
  • Solvents: A polar aprotic solvent that can fully dissolve all reactants is essential. N,N-Dimethylformamide (DMF) is a common and effective choice. Dichloromethane (DCM) or acetonitrile can also be used.

  • Temperature: Most coupling reactions proceed efficiently at room temperature (20-25 °C). For particularly sluggish reactions, gentle heating (e.g., to 40-50 °C) can be applied, but this should be done with caution to avoid potential degradation of the strained azetidine ring. Initial reactions should always be attempted at room temperature.

Detailed Experimental Protocols

The following protocols are designed to be robust starting points for researchers.

Protocol 1: High-Efficiency Coupling using HATU

This is the recommended primary method for its speed and high success rate.

Materials:

  • Azetidine-2-acetic acid hydrochloride (1.0 equiv)

  • Amine of interest (1.1 equiv)

  • HATU (1.1 equiv)

  • DIPEA (2.5 equiv)

  • Anhydrous DMF (to make a ~0.1 M solution)

Procedure:

  • To a clean, dry, nitrogen-flushed round-bottom flask, add the azetidine-2-acetic acid hydrochloride (1.0 equiv) and the amine (1.1 equiv).

  • Dissolve the solids in anhydrous DMF.

  • Add DIPEA (2.5 equiv) to the solution and stir for 5-10 minutes at room temperature. This ensures complete neutralization of the salt.

  • In a single portion, add HATU (1.1 equiv) to the reaction mixture.

  • Stir the reaction at room temperature. Monitor progress by TLC or LC-MS. Reactions are typically complete within 1-3 hours.

  • Work-up:

    • Dilute the reaction mixture with ethyl acetate.

    • Wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and saturated aqueous NaCl (brine) (1x).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography (see Section 6).

Protocol 2: Economical Coupling using EDC/HOBt

This method is a cost-effective alternative, though it may require longer reaction times.

Materials:

  • Azetidine-2-acetic acid hydrochloride (1.0 equiv)

  • Amine of interest (1.1 equiv)

  • EDC·HCl (1.2 equiv)

  • HOBt (1.2 equiv)

  • DIPEA (2.5 equiv)

  • Anhydrous DMF or DCM (to make a ~0.1 M solution)

Procedure:

  • To a clean, dry, nitrogen-flushed round-bottom flask, add the azetidine-2-acetic acid hydrochloride (1.0 equiv), the amine (1.1 equiv), and HOBt (1.2 equiv).

  • Dissolve the components in anhydrous DMF or DCM.

  • Add DIPEA (2.5 equiv) and stir for 5 minutes.

  • Add EDC·HCl (1.2 equiv) to the mixture.

  • Stir the reaction at room temperature for 12-24 hours, monitoring progress by TLC or LC-MS.

  • Perform the work-up and purification as described in Protocol 1.

Experimental Workflow & Troubleshooting

A systematic approach is key to reproducible success.

Caption: Standard workflow for azetidine amide coupling.

Troubleshooting Common Issues
ProblemPossible Cause(s)Recommended Solution(s)
Low or No Product Formation 1. Insufficient base to neutralize the salt and drive the reaction. 2. Reagents (especially HATU) have degraded due to moisture. 3. Amine is poorly nucleophilic.1. Ensure at least 2.0-2.5 equivalents of DIPEA are used. 2. Use fresh, high-quality coupling reagents and anhydrous solvent. 3. Increase reaction time or gently warm to 40 °C. Consider a more potent coupling reagent like COMU.[6]
Multiple Byproducts 1. Reaction with DIPEA (if TEA was used instead). 2. Ring-opening of the azetidine under acidic/basic conditions. 3. Formation of guanidinium byproduct from HATU reacting with the amine.1. Switch to the sterically hindered base DIPEA. 2. Ensure work-up is performed without strong acids or bases. Maintain neutral pH. 3. Ensure the carboxylic acid is fully activated before the amine reacts; add the coupling reagent to the mixture of acid and base first, stir for a minute, then add the amine.
Epimerization (if chiral center is present) Coupling reagent is too slow, allowing for oxazolone formation.Use a rapid-acting, low-epimerization reagent like HATU. Avoid excessive heating and prolonged reaction times.

Purification Strategy for Polar Azetidine Amides

The basic nitrogen in the final product necessitates special handling during silica gel chromatography to prevent streaking and ensure good recovery.[8]

Recommended Protocol for Column Chromatography:

  • Neutralize the Silica: Prepare the column slurry using your starting eluent (e.g., 98:2 DCM:MeOH) but add 0.5-1% triethylamine (TEA) to the solvent mixture.[8]

  • Pack the Column: Pack the column with this neutralized solvent system.

  • Load the Sample: Adsorb the crude product onto a small amount of silica gel and dry-load it onto the column.

  • Elute: Run the column using a gradient elution, maintaining the 0.5-1% TEA concentration in the mobile phase throughout the run. This passivates the acidic silanol groups on the silica surface, leading to sharp peaks and improved recovery.

Conclusion

The successful formation of amide bonds with azetidine acetic acid salts is readily achievable with a clear understanding of the underlying chemistry and potential challenges. By employing highly efficient uronium salt coupling reagents like HATU, using a stoichiometric excess of a hindered base such as DIPEA, and adopting specialized purification techniques, researchers can reliably access these valuable chemical scaffolds. The protocols and insights provided herein serve as a robust foundation for professionals in drug discovery and chemical synthesis to confidently incorporate azetidine-containing amides into their research programs.

References

  • Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. (2024). Wiley-VCH GmbH.
  • The Role of HOBt and HBTU in Peptide Coupling Reactions. Boc Sciences.
  • Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. (2024). Chemistry – A European Journal.
  • Synthesis and Peptide Bond Orientation in Tetrapeptides Containing ~-Azetidine-2-Carboxylic Acid and L-Proline. (1990). Deep Blue Repositories, University of Michigan.
  • Synthesis and SAR studies on azetidine-containing dipeptides as HCMV inhibitors.
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024). Bachem.
  • Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.
  • Optimizing Peptide Coupling: Key Techniques.
  • Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. (Date not available).
  • Technical Support Center: Azetidine Synthesis Protocols. (2025). BenchChem.
  • HBTU, DIPEA Peptide Coupling Mechanism. (2021). YouTube.
  • Amide coupling reaction in medicinal chemistry. Coupling reagents. (Date not available).
  • Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex.... (2025). Organic Chemistry Frontiers.
  • A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. (2024). The Journal of Organic Chemistry.
  • Technical Support Center: Purification of Polar Azetidine Deriv
  • El-Faham, A., & Albericio, F. (2008). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies Ltd.
  • Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters.
  • Acid Versus Amide—Facts and Fallacies: A Case Study in Glycomimetic Ligand Design. (2025). MDPI.
  • New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. (2022). PMC.
  • Coupling Reagents.
  • azetidine. (Date not available). Organic Syntheses Procedure.
  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
  • Structurally Divergent Reactivity of 2,2-Disubstituted Azetidines – Mechanistic Insights and Stereochemical Implications of Amide Coupling and Ring Expansion to 5,6-dihydro-4H-1,3-oxazines. (2025).
  • Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. (Date not available). University of Birmingham Research Archive.
  • Amide synthesis by acylation. (Date not available). Organic Chemistry Portal.
  • Azetidine Synthesis. (Date not available). Wiley Online Library.
  • Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. (2020). Journal of Medicinal Chemistry.
  • Recent advances in synthetic facets of immensely reactive azetidines. (2017). RSC Publishing.
  • Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Chemistry Steps.
  • Microwave-Assisted Clean Synthesis of Amides via Aza-Wittig Reaction under Solvent-Free Condition. (2025).
  • The amide group and its preparation methods by acid-amine coupling reactions: an overview. (Date not available).
  • Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection. (2024). BOC Sciences.

Sources

Method

Incorporating 3-methylazetidine into fragment-based drug design libraries

Executive Summary: The "Escape from Flatland" Fragment-Based Drug Design (FBDD) often suffers from an over-reliance on planar, sp²-rich heteroaromatics.[1][2] While these structures are easy to synthesize, they frequentl...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Escape from Flatland"

Fragment-Based Drug Design (FBDD) often suffers from an over-reliance on planar, sp²-rich heteroaromatics.[1][2] While these structures are easy to synthesize, they frequently lead to "flat" molecules with poor solubility and non-specific binding. This Application Note details the strategic incorporation of 3-methylazetidine —a rigid, sp³-rich scaffold—into fragment libraries.[1]

The 3-methylazetidine motif offers a unique geometric vector distinct from pyrrolidine or piperidine.[1] By leveraging the C3-position for functionalization, researchers can access a "gem-disubstituted" vector space that improves metabolic stability (blocking the oxidative labile C3 position) and lowers lipophilicity compared to larger ring homologs.[1]

Strategic Rationale: Physicochemical Profiling

Before library synthesis, it is critical to understand why this scaffold is chosen.[2] The azetidine ring exhibits high ring strain (~26 kcal/mol), which significantly influences the basicity of the ring nitrogen.

Table 1: Comparative Physicochemical Profile of Saturated Heterocycles

PropertyAzetidine (4-membered)Pyrrolidine (5-membered)Piperidine (6-membered)Impact on Drug Design
pKa (Conj.[1][2] Acid) ~10.0 - 10.5~11.3~11.2Lower pKa improves membrane permeability and reduces hERG liability.[1]
Lipophilicity (LogP) LowMediumHighAzetidine is the most "efficiency-friendly" for LE (Ligand Efficiency) metrics.[1][2]
C-H Vectors Rigid, puckeredFlexible envelopeChair conformationAzetidine provides a defined exit vector; 3-methyl locks conformation.[1]
Metabolic Risk Ring opening (rare)Oxidation at C2/C5Oxidation at C2/C63-Methyl substitution blocks the primary metabolic soft spot at C3.[1]

Expert Insight: The "Methyl Effect" at the C3 position of azetidine is twofold: it introduces a small lipophilic anchor that can fill hydrophobic pockets, and it desymmetrizes the ring (if the other C3 substituent is different), allowing for chiral exploration.

Library Design & Workflow Visualization

The incorporation strategy relies on a Modular C3-Diversification approach.[1] We utilize a core building block (e.g., N-Boc-3-amino-3-methylazetidine) to generate a library that probes diverse chemical space while maintaining low molecular weight (MW < 250 Da).[1][2]

Library_Workflow Start Core Scaffold (N-Boc-3-amino-3-methylazetidine) Step1 Parallel Functionalization (Amide/Urea/Sulfonamide) Start->Step1 Diversity Reagents (Acids, Isocyanates) Step2 Deprotection (TFA/DCM) Step1->Step2 N-Boc Removal Step3 QC & Purification (LC-MS / Prep-HPLC) Step2->Step3 Library Final Fragment Library (Free Amine or N-Capped) Step3->Library >95% Purity Screen Biophysical Screening (STD-NMR / SPR) Library->Screen Pools of 4-8

Figure 1: Modular workflow for generating a 3-methylazetidine fragment library. The process emphasizes late-stage deprotection to maintain the polar nitrogen handle for solubility or further coupling.[1]

Detailed Protocols

Protocol A: Parallel Synthesis of 3-Methylazetidine Amides

Objective: To generate a library of 96 fragments with the general structure: 3-(acylamino)-3-methylazetidine.

Reagents:

  • Core: 1-Boc-3-amino-3-methylazetidine (CAS: 1259508-30-5).[1]

  • Diversity Set: 96 diverse carboxylic acids (MW < 180 Da, non-toxic).[1][2]

  • Coupling Agent: HATU or T3P (Propylphosphonic anhydride).[1][2]

  • Base: DIPEA (Diisopropylethylamine).[1][2]

Step-by-Step Methodology:

  • Plate Preparation:

    • Dispense Core (50 µmol) into each well of a 96-well deep-well reaction block.

    • Add Carboxylic Acid (55 µmol, 1.1 eq) to respective wells.

  • Coupling Reaction:

    • Dissolve reagents in DMF (500 µL).

    • Add DIPEA (150 µmol, 3 eq).[1][2]

    • Add HATU (55 µmol, 1.1 eq) as a solution in DMF.[1][2]

    • Self-Validation Check: Seal plate and shake at RT for 16 hours. Monitor 3 random wells via LC-MS to confirm >90% conversion of the starting amine.

  • Work-up (Solid Phase Extraction - SPE):

    • Use SCX-2 (Strong Cation Exchange) cartridges.[1]

    • Load reaction mixture. Wash with MeOH (removes acids/HATU byproducts).[1][2]

    • Elute intermediate (Boc-protected) with 2M NH₃ in MeOH.

  • Deprotection (The Critical Step):

    • Evaporate solvent.

    • Add 20% TFA in DCM (500 µL) to each well. Shake for 2 hours.

    • Caution: Azetidines are stable, but avoid prolonged exposure to strong acid if electron-rich aromatics are present in the 'R' group.[1]

    • Evaporate volatiles under N₂ stream.

  • Final QC:

    • Resuspend in DMSO-d6 or MeOH.[1]

    • Verify purity via LC-MS (Target: >95%).

    • Fail-Safe: Discard any well showing ring-opening byproducts (check for M+18 mass shift).[1]

Protocol B: Ligand-Observed NMR Screening (STD-NMR)

Objective: To detect weak binding (KD: mM to µM) of the 3-methylazetidine fragments to a target protein.[1]

Rationale: The 3-methyl group provides a sharp, distinct singlet (~1.2 - 1.6 ppm) in ¹H NMR, located in a typically uncrowded region of the spectrum, making it an excellent spy reporter for binding events.[1][2]

Methodology:

  • Sample Preparation:

    • Buffer: 50 mM Phosphate, 150 mM NaCl, pH 7.4 (D₂O).[1][2]

    • Protein: 5 µM target protein.

    • Ligand Cocktail: Pool 4-6 fragments (non-overlapping methyl signals). Concentration: 200-500 µM each.[1]

  • Pulse Sequence (STD):

    • Use a standard stddiff sequence.

    • On-Resonance Irradiation: -0.5 ppm or 12 ppm (protein methyls/amides).[1]

    • Off-Resonance Control: 30 ppm.

    • Saturation Time: 2.0 seconds (Gaussian train).[1][2]

  • Data Acquisition:

    • Scans: 64 - 128 (depending on magnet strength, typically 600 MHz+).[1][2]

    • Temperature: 298 K.

  • Analysis (Self-Validating):

    • Subtract "On-Resonance" from "Off-Resonance" spectra.[1]

    • Positive Hit: Signals appearing in the difference spectrum indicate magnetization transfer (binding).[1]

    • Artifact Check: Ensure the 3-methyl singlet phase is consistent. If the signal is negative or distorted, rule out aggregation.[2]

Case Study: Optimization of a Hit

In a recent campaign targeting a hydrolase enzyme, a 3-methylazetidine fragment (Fragment A) was identified via the STD-NMR protocol described above.[1][2]

  • Fragment A: 3-benzamido-3-methylazetidine (LE = 0.38).[1]

  • Optimization: The 3-methyl group was hypothesized to sit in a small hydrophobic pocket.[1]

  • Modification: Replacing the methyl with an ethyl group (3-ethylazetidine) resulted in a clash (loss of binding).[1][2] Replacing the azetidine with a pyrrolidine (5-membered) shifted the vector of the amide, resulting in a 10-fold loss of potency.[1]

References

  • SpiroChem. sp3-Enriched Scaffolds in Fragment-Based Drug Discovery. SpiroChem.com. [Link]

  • Mullard, A. The expanding fragment-based drug discovery ecosystem.[1] Nature Reviews Drug Discovery. [Link]

  • Pfizer/Scripps Research. Synthesis of 3,3-Disubstituted Azetidines. Journal of the American Chemical Society (via ACS Publications). [Link][1][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride

Welcome to the technical support center for the purification of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the c...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this valuable azetidine derivative. The following troubleshooting guides and frequently asked questions (FAQs) are structured to provide not only solutions but also the underlying scientific principles to empower your experimental success.

I. Understanding the Molecule: Key Purification Challenges

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride possesses structural features that can complicate its purification. As a hydrochloride salt of a substituted amino acid, it exhibits high polarity and the potential to behave as a zwitterion under certain pH conditions. This dual nature influences its solubility in various solvents and its behavior during chromatographic separation. Common challenges include removing starting materials, byproducts from the azetidine ring formation, and dealing with the compound's hygroscopic nature.

II. Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride in a question-and-answer format.

Recrystallization Issues

Question 1: My synthesized 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride fails to crystallize from solution, or oils out. What should I do?

Answer:

This is a common issue, often stemming from residual impurities, incorrect solvent selection, or supersaturation problems. Here is a systematic approach to troubleshoot this:

1. Ensure Purity of the Crude Material:

  • Initial Analysis: Before attempting recrystallization, it is crucial to have an initial assessment of your crude product's purity. Techniques like ¹H NMR or TLC can give you an idea of the level and nature of impurities. Some impurities can act as "crystal poisons," inhibiting the formation of a crystalline lattice.[1]

  • Pre-purification: If the crude material is highly impure, consider a preliminary purification step like a silica gel plug or a simple extraction to remove major contaminants before proceeding with recrystallization.

2. Re-evaluate Your Solvent System:

  • Single-Solvent Method: The ideal single solvent for recrystallization should dissolve the compound when hot but not when cold.[2] For a polar molecule like your target compound, polar protic solvents are a good starting point.

    • Troubleshooting Steps:

      • If the compound is too soluble even at room temperature, the solvent is too polar.

      • If the compound is insoluble even at the solvent's boiling point, the solvent is not polar enough.

  • Two-Solvent Method: This method is employed when a suitable single solvent cannot be identified.[2][3] You will need a pair of miscible solvents: one in which the compound is soluble (the "soluble solvent") and one in which it is insoluble (the "insoluble solvent").[2]

    • Protocol for Two-Solvent Recrystallization:

      • Dissolve the crude product in a minimal amount of the hot "soluble solvent".

      • While the solution is still hot, add the "insoluble solvent" dropwise until you observe persistent cloudiness.

      • If necessary, add a few drops of the hot "soluble solvent" to redissolve the precipitate and obtain a clear solution.

      • Allow the solution to cool slowly to room temperature, then in an ice bath to promote crystallization.

3. Optimize Crystallization Conditions:

  • Cooling Rate: Rapid cooling can lead to the formation of small, impure crystals or an oil. Allow the solution to cool slowly to room temperature before transferring it to an ice bath.[2]

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. This can create nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure, crystalline product from a previous batch, add a tiny crystal to the cooled, saturated solution to induce crystallization.

Question 2: My recrystallized product is colored, but the pure compound should be a white solid. How can I remove the colored impurities?

Answer:

Colored impurities are often non-polar, extended conjugated systems that can be effectively removed by treatment with activated charcoal.

  • Protocol for Decolorization:

    • Dissolve your crude product in the minimum amount of hot recrystallization solvent.

    • Add a small amount of activated charcoal (typically 1-2% of the solute's weight) to the hot solution.

    • Swirl the mixture and keep it hot for a few minutes. Caution: Add charcoal cautiously to a hot solution to avoid bumping.

    • Perform a hot gravity filtration to remove the charcoal, which will have adsorbed the colored impurities.[4]

    • Allow the hot, colorless filtrate to cool and crystallize as usual.

Chromatographic Purification Challenges

Question 3: I am trying to purify my compound using normal-phase silica gel chromatography, but it either streaks badly or doesn't elute from the column. What is the problem?

Answer:

2-(3-Methylazetidin-1-yl)acetic acid hydrochloride is a highly polar and ionic compound. These characteristics make it unsuitable for standard normal-phase silica gel chromatography. The acidic silanol groups on the silica surface will strongly and often irreversibly bind to the basic azetidine nitrogen, leading to the issues you are observing.

  • Recommended Alternatives:

    • Reversed-Phase Chromatography (RPC): This is a more suitable technique for polar and ionizable compounds. You will use a non-polar stationary phase (like C18) and a polar mobile phase.

    • Ion-Exchange Chromatography (IEX): Given the charged nature of your molecule, IEX can be a powerful purification method. You can use either a cation or an anion exchange resin depending on the pH of your mobile phase.[1]

Question 4: I'm using reversed-phase HPLC for purification. What mobile phase conditions should I use for optimal separation?

Answer:

For effective separation of your zwitterionic compound by reversed-phase HPLC, careful control of the mobile phase pH is critical.

  • Mobile Phase Additives: The use of additives like trifluoroacetic acid (TFA) or formic acid in the mobile phase can improve peak shape by protonating the carboxylate group, making the molecule more retained on the C18 column.

  • Gradient Elution: A gradient elution, starting with a high percentage of aqueous mobile phase and gradually increasing the organic component (e.g., acetonitrile or methanol), will likely be necessary to elute your compound and separate it from impurities. A typical gradient might be:

    • Eluent A: Water with 0.1% TFA

    • Eluent B: Acetonitrile with 0.1% TFA

    • Gradient: Start with a low percentage of B, and increase it over the course of the run.

Product Isolation and Handling

Question 5: After purification, my final product is a sticky solid or an oil and seems to be gaining weight over time. What is happening?

Answer:

This is a classic sign of a hygroscopic compound. Hydrochloride salts of amines are often hygroscopic, meaning they readily absorb moisture from the atmosphere.

  • Troubleshooting and Handling:

    • Thorough Drying: Ensure your product is completely dry before storage. This can be achieved by drying under high vacuum for an extended period, possibly with gentle heating if the compound is thermally stable.

    • Inert Atmosphere: Handle and store the purified compound under an inert atmosphere (e.g., in a desiccator with a strong desiccant or in a glovebox).

    • Azeotropic Removal of Water: If you suspect water is trapped in your product, you can try dissolving it in a suitable solvent and then removing the solvent under reduced pressure. Co-evaporation with a solvent that forms a low-boiling azeotrope with water, such as toluene, can be effective.

III. Experimental Protocols and Data

Protocol 1: General Recrystallization from a Single Solvent
  • Solvent Selection: Test the solubility of a small amount of your crude product in various polar solvents (e.g., ethanol, methanol, isopropanol, water, or mixtures thereof) to find a solvent that dissolves the compound when hot but gives poor solubility when cold.

  • Dissolution: Place the crude 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid is completely dissolved.[5]

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration.

  • Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[2]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the crystals thoroughly under high vacuum.

Table 1: Common Solvents for Recrystallization of Polar Compounds
SolventBoiling Point (°C)Polarity (Dielectric Constant)Notes
Water10080.1Excellent for many salts, but drying can be slow.
Ethanol7824.5Good general-purpose polar protic solvent.
Methanol6532.7More polar than ethanol, good dissolving power.
Isopropanol8219.9Less polar than ethanol, may be a good choice if solubility is too high in ethanol/methanol.
Acetonitrile8237.5Polar aprotic solvent, can be effective.

(Data compiled from publicly available resources)

IV. Visualizing the Workflow

Diagram 1: Troubleshooting Crystallization Issues

G start Crude Product Fails to Crystallize / Oils Out check_purity Assess Crude Purity (TLC/NMR) start->check_purity is_impure Highly Impure? check_purity->is_impure pre_purify Perform Pre-purification (e.g., Extraction, Silica Plug) is_impure->pre_purify Yes re_evaluate_solvent Re-evaluate Solvent System is_impure->re_evaluate_solvent No pre_purify->re_evaluate_solvent single_solvent Test Single Solvents (e.g., EtOH, IPA, H2O) re_evaluate_solvent->single_solvent two_solvent Attempt Two-Solvent Method (e.g., EtOH/EtOAc, MeOH/DCM) re_evaluate_solvent->two_solvent optimize_conditions Optimize Crystallization Conditions single_solvent->optimize_conditions two_solvent->optimize_conditions slow_cool Ensure Slow Cooling optimize_conditions->slow_cool scratch_seed Scratch Flask or Seed with Pure Crystal optimize_conditions->scratch_seed success Crystalline Product Obtained slow_cool->success scratch_seed->success

Caption: Decision tree for troubleshooting crystallization problems.

V. Purity Assessment

After purification, it is essential to assess the purity of your 2-(3-Methylazetidin-1-yl)acetic acid hydrochloride.

  • High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method is ideal for determining the purity of the final product.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure and identifying any residual impurities.

  • Melting Point: A sharp melting point range is indicative of high purity.

References

  • Recrystallization. (n.d.).
  • Experiment 2: Recrystallization. (n.d.).
  • Recrystallization. (2023, January 29). Chemistry LibreTexts.
  • Recrystallization. (n.d.).
  • van der Leun, M., et al. (2015). On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. CrystEngComm, 17(1), 115-122.
  • Sastry, T. U., et al. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry, 25(14), 7783-7786.
  • Two-Solvent Recrystalliz
  • Nagy, M., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)
  • Wang, X.-R., & Zhang, Y. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry, 90(7), 4421-4434.
  • How to get (or crystallize) solid amino acids derivatives and peptides? (2014, August 6).
  • Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558.
  • Problem with hydrochloride salt formation/isol
  • Nagy, M., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates.
  • Ianni, A., & D’Auria, M. (2024).
  • Azetidin-3-yl-acetic acid methyl ester hydrochloride. (2025, October 14). ChemicalBook.
  • Singh, R., et al. (2015). SYNTHESIS, CHARACTERIZATION & BIOLOGICAL EVALUATION OF SOME AZETIDINE DERIVATIVES. INTERNATIONAL JOURNAL OF PHARMACOGNOSY, 2(11), 536-541.
  • Wang, Y., et al. (2015). Enantioselective Synthesis of Chiral Multicyclic γ-Lactones via Dynamic Kinetic Resolution of Racemic γ-Keto Carboxylic Acids. Organic Letters, 17(14), 3466-3469.
  • Ahuja, S. (Ed.). (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons.
  • 2-(3,3-dimethylazetidin-1-yl)acetic acid hydrochloride. (n.d.). PubChem.
  • van der Leun, M., et al. (2015). On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. CrystEngComm, 17(1), 115-122.
  • Reddy, M. S., et al. (2008). Synthesis of imidazol-1-yl-acetic acid hydrochloride: A key intermediate for zoledronic acid. Beilstein Journal of Organic Chemistry, 4, 42.
  • 2-(1-methylazetidin-3-yl)acetic acid hydrochloride. (n.d.). American Elements.
  • Azetidine synthesis. (n.d.). Organic Chemistry Portal.
  • Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 225-256.
  • 1803601-98-0|2-(2-methylazetidin-1-yl)acetic acid hydrochloride. (n.d.). BLD Pharm.
  • Ianni, A., & D’Auria, M. (2024).
  • Li, Y., et al. (2015). Chiral resolution, determination of absolute configuration, and biological evaluation of (1,2-benzothiazin-4-yl)acetic acid enantiomers as aldose reductase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 846-851.
  • D'Acquarica, I., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 229.
  • Toda, F., et al. (2001). Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De-. TCI Mail, 111, 2-15.
  • Sauter, A., et al. (2008). Effect of amino acids and amino acid derivatives on crystallization of hemoglobin and ribonuclease A.
  • Kiani, M., et al. (2023). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Nural Network and Correlation Model. Physical Chemistry Research, 12(3), 567-578.
  • Solvent Miscibility Table. (n.d.). Sigma-Aldrich.
  • HPLC Separation of Acetic acid and Acetic Hydrazide. (n.d.). SIELC Technologies.
  • Belwal, C. K., & Patel, J. (2019). Solvent-free synthesis for imidazole-1-yl-acetic acid hydrochloride. Asian Journal of Green Chemistry, 3(4), 482-492.
  • Duca, R. B., et al. (2012). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Brazilian Journal of Microbiology, 43(2), 563-571.

Sources

Optimization

Technical Support Center: Recrystallization of Azetidine Acetic Acid Hydrochloride Salts

Prepared by: Your Senior Application Scientist Welcome to the technical support center dedicated to the purification of azetidine acetic acid hydrochloride salts. This guide is designed for researchers, scientists, and d...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Your Senior Application Scientist

Welcome to the technical support center dedicated to the purification of azetidine acetic acid hydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of crystallizing these highly polar, often challenging molecules. Azetidine scaffolds are increasingly vital in medicinal chemistry for their ability to enhance pharmacokinetic profiles.[1] However, their purification, particularly as hydrochloride salts of amino acid derivatives, presents unique challenges due to high lattice energies and complex solvation behaviors.

This document moves beyond simple protocols to explain the underlying principles governing the recrystallization of these compounds, empowering you to troubleshoot effectively and optimize your purification strategies.

Frequently Asked Questions (FAQs)

Q1: What makes azetidine acetic acid hydrochloride salts so difficult to recrystallize?

Answer: The difficulty arises from a combination of three core physicochemical properties:

  • High Polarity and Ionic Character: As a hydrochloride salt of an amino acid analog, the molecule is highly ionic. This results in a very stable crystal lattice (high lattice energy) that is difficult to break down. Only highly polar, often protic, solvents can effectively solvate both the azetidinium cation and the chloride anion to bring the salt into solution.

  • Zwitterionic Potential: Azetidine-2-carboxylic acid is an analog of proline and can exist as a zwitterion.[2][3] While the hydrochloride salt form protonates the nitrogen, the molecule's amphoteric nature influences its solubility and hydrogen bonding network, complicating predictable crystallization.[4] Zwitterionic character can sometimes lead to the formation of oils or amorphous solids instead of well-defined crystals.

  • Extensive Hydrogen Bonding: The presence of the carboxylic acid group and the protonated amine allows for a complex and robust network of hydrogen bonds. This contributes to high melting points and requires solvents that can effectively compete for these hydrogen bonding sites.[4]

Q2: What is the guiding principle for selecting a starting solvent system?

Answer: The ideal recrystallization solvent should exhibit high solubility for your compound at elevated temperatures and low solubility at cooler temperatures.[5] For azetidine acetic acid hydrochloride, this almost exclusively points towards polar protic solvents.

  • Good Starting Choices: Alcohols like Methanol , Ethanol , and Isopropanol are excellent starting points. They are polar enough to dissolve the salt when heated and can form hydrogen bonds, but their lower polarity compared to water often allows for precipitation upon cooling.[6][7]

  • Water: While it will likely dissolve the compound readily due to its high polarity, its effectiveness as a recrystallization solvent can be low. The salt may remain too soluble even at low temperatures, leading to poor recovery.[5] However, it can be used as the "good" solvent in a mixed-solvent system.

  • Aprotic Solvents: Polar aprotic solvents like Acetonitrile or Acetone are less effective on their own but can be excellent as anti-solvents.[7][8] Non-polar solvents like Hexane , Toluene , or Diethyl Ether are generally unsuitable as the primary solvent but are critical as anti-solvents.[7][9]

Q3: What is anti-solvent recrystallization and why is it so common for these salts?

Answer: Anti-solvent (or displacement) crystallization is a technique where the compound is dissolved in a minimal amount of a "good" solvent in which it is highly soluble.[10] A second "poor" solvent (the anti-solvent), in which the compound is insoluble, is then slowly added. This addition drastically reduces the solubility of the compound in the mixed-solvent system, forcing it to crystallize.[11]

This method is particularly effective for polar hydrochloride salts because it provides a mechanism to rapidly and controllably induce supersaturation without relying solely on temperature changes, which can be ineffective if the compound's solubility is not highly temperature-dependent.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems encountered during the recrystallization of azetidine acetic acid hydrochloride salts.

Problem 1: The compound "oils out" and does not form crystals.

An "oil" is a liquid phase of the solute that separates from the solvent instead of forming a solid crystal lattice. This is a common issue with compounds that have high melting points or when the solution is supersaturated at a temperature above the compound's melting point in that solvent system.

Probable Causes:

  • Solution is too concentrated: The rate of supersaturation is too high, favoring amorphous oil formation over the ordered process of crystallization.

  • Cooling is too rapid: The system does not have enough time to achieve the low-energy crystal lattice state.[12]

  • Presence of impurities: Impurities can disrupt the crystal lattice formation, acting as a "eutectic mixture" and lowering the melting point.

  • Inappropriate solvent choice: The solvent may be too "good," keeping the compound in a semi-dissolved state.[13]

Recommended Solutions:

  • Re-heat and Dilute: Warm the flask to re-dissolve the oil. Add a small amount (5-10% more) of the hot primary solvent to dilute the solution slightly.[13]

  • Slow Down Cooling: Allow the solution to cool very slowly. Insulate the flask by placing it on a cork ring or paper towels and covering it with a watch glass. A programmed or staged cooling ramp can be highly effective.[14]

  • Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the liquid. The microscopic imperfections in the glass can provide a nucleation point for crystal growth.[13]

  • Add a Seed Crystal: If you have a small amount of pure, crystalline material, add a single tiny crystal to the cooled, supersaturated solution to induce crystallization.[12]

Problem 2: No crystals form, even after cooling in an ice bath.

Probable Causes:

  • Too much solvent was used: This is the most common reason for crystallization failure. The solution is not saturated, or even supersaturated, at low temperatures.[13]

  • The compound is highly soluble in the chosen solvent: The solvent may simply be too effective, even at 0 °C.

Recommended Solutions:

  • Reduce Solvent Volume: Gently boil off a portion of the solvent (10-20%) under a nitrogen stream or using a rotary evaporator to increase the concentration. Allow the solution to cool again.[12][13]

  • Initiate Nucleation: Try scratching the flask or adding a seed crystal as described above.[12]

  • Introduce an Anti-Solvent: If you are using a single-solvent system, this is the perfect time to convert to an anti-solvent approach. While stirring, add a "poor" solvent (e.g., diethyl ether, ethyl acetate, or hexane) dropwise until persistent cloudiness (turbidity) is observed. Add a few drops of the "good" solvent to redissolve the cloudiness, and then allow the solution to cool slowly.[7]

Problem 3: The crystal yield is very low.

Probable Causes:

  • Incomplete precipitation: A significant amount of the compound remains dissolved in the mother liquor.

  • Excessive washing: Using too much or warm rinsing solvent during filtration can redissolve the product.[5]

  • Premature filtration: Filtering the crystals before the solution has been fully cooled.

Recommended Solutions:

  • Maximize Cooling Time: Ensure the solution has spent adequate time at room temperature and then in an ice bath (at least 20-30 minutes) to maximize crystal formation.

  • Optimize Solvent Ratio: If using a mixed-solvent system, you may need to increase the proportion of the anti-solvent. Perform small-scale tests to find the optimal ratio.

  • Minimize Wash Volume: Always wash the collected crystals with a minimal amount of ice-cold rinsing solvent.[5]

  • Second Crop of Crystals: Concentrate the mother liquor (the filtrate) by boiling off a significant portion of the solvent. Cool the concentrated solution to see if a second, albeit likely less pure, crop of crystals can be obtained.

Data & Protocols

Table 1: Recommended Solvent Systems for Azetidine Acetic Acid Hydrochloride Salts
Primary Solvent ("Good")Anti-Solvent ("Poor")General ApproachComments & Best Practices
EthanolDiethyl EtherAnti-SolventA very common and effective system. Dissolve in minimal hot ethanol, then add ether dropwise until turbidity appears.[7]
Isopropanol (IPA)Diethyl Ether / HexaneAnti-SolventSimilar to ethanol, but IPA is less polar, which can sometimes improve crystal quality.
MethanolDichloromethane (DCM)Anti-SolventGood for fine-tuning solubility. Methanol is a very strong solvent, so a less polar anti-solvent like DCM can be effective.[7]
WaterAcetone / IsopropanolAnti-SolventUse if the salt is extremely difficult to dissolve in alcohols. Dissolve in minimal hot water, then add the organic anti-solvent slowly.[10]
EthanolN/ASingle SolventCan be effective if the compound's solubility shows a strong temperature dependence in ethanol. Requires careful optimization of volume.[15]
Workflow Diagrams
General Recrystallization Workflow

This diagram illustrates the fundamental steps of a single-solvent recrystallization process.

G A Dissolve Salt in Minimal Hot Solvent B Hot Filtration (If Insoluble Impurities Present) A->B Optional C Slow Cooling (Induces Crystallization) A->C If no filtration B->C D Ice Bath Cooling (Maximizes Yield) C->D E Isolate Crystals (Vacuum Filtration) D->E F Wash with Ice-Cold Solvent E->F G Dry Crystals Under Vacuum F->G

Caption: Standard workflow for single-solvent recrystallization.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common recrystallization problems.

G Start Recrystallization Fails Oiling Compound 'Oils Out' Start->Oiling NoCrystals No Crystals Form Start->NoCrystals LowYield Very Low Yield Start->LowYield Sol1 Re-heat, add more 'good' solvent, cool very slowly. Oiling->Sol1 Cause: Too concentrated or cooling too fast Sol2 Scratch flask or add seed crystal. Oiling->Sol2 Cause: Nucleation inhibited NoCrystals->Sol2 Action: Induce nucleation Sol3 Boil off excess solvent to concentrate. NoCrystals->Sol3 Cause: Too much solvent Sol4 Add anti-solvent dropwise. NoCrystals->Sol4 Action: Induce precipitation Sol5 Ensure max cooling time. Wash with minimal ice-cold solvent. LowYield->Sol5 Cause: Product loss Sol6 Concentrate mother liquor for a second crop. LowYield->Sol6 Action: Recover dissolved product

Caption: Decision tree for troubleshooting common recrystallization issues.

Experimental Protocol: Anti-Solvent Recrystallization of Azetidine Acetic Acid Hydrochloride

This protocol uses an Ethanol/Diethyl Ether system, a robust starting point for many polar salts.[7]

Materials:

  • Crude azetidine acetic acid hydrochloride salt

  • Ethanol (200 proof, anhydrous)

  • Diethyl ether (anhydrous)

  • Erlenmeyer flask (sized so the solvent will be at least 1/4 to 1/3 full)

  • Hot plate/stirrer and stir bar

  • Watch glass to cover the flask

  • Pasteur pipettes

  • Buchner funnel and filter flask

  • Filter paper

Procedure:

  • Dissolution: Place the crude salt (e.g., 1.0 g) and a magnetic stir bar into the Erlenmeyer flask. Add a minimal amount of ethanol (e.g., start with 3-5 mL) and begin heating to a gentle boil with stirring. Continue adding ethanol dropwise until the solid is completely dissolved.[5] It is critical to use the absolute minimum amount of hot solvent.

  • Hot Filtration (Optional): If you observe any insoluble impurities (e.g., dust, inorganic salts), perform a hot gravity filtration at this stage.

  • Induce Supersaturation: Remove the flask from the heat. While stirring at room temperature, slowly add diethyl ether dropwise from a Pasteur pipette.

  • Observe for Turbidity: Continue adding ether until the solution becomes faintly but persistently cloudy (turbid). This indicates the point of saturation has been exceeded.

  • Re-homogenize: Add 1-2 drops of hot ethanol to just redissolve the cloudiness, resulting in a clear, supersaturated solution.

  • Slow Cooling (Crystal Growth): Cover the flask with a watch glass, turn off the stirring, and allow the solution to cool slowly and undisturbed to room temperature. Crystal formation should begin within 5-20 minutes.[12]

  • Maximize Yield: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to maximize precipitation.

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: With the vacuum off, add a very small volume of ice-cold diethyl ether to the crystals to wash away any remaining soluble impurities. Re-apply the vacuum to pull the wash solvent through. Repeat once more if necessary.[5]

  • Drying: Leave the crystals under vacuum on the filter for 10-15 minutes to air dry. For complete drying, transfer the crystals to a watch glass and place them in a vacuum oven at a mild temperature (e.g., 40-50 °C) until a constant weight is achieved.

  • Characterization: Confirm the purity of the recrystallized product by measuring its melting point and obtaining an NMR spectrum.

References
  • CN103467350A - Method for preparing (S)-azetidine-2-carboxylic acid - Google Patents.
  • Gram-Scale Domino Synthesis in Batch and Flow Mode of Azetidinium Salts - ACS Publications. Available at: [Link]

  • Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. Available at: [Link]

  • Recrystallization - University of California, Irvine. Available at: [Link]

  • Problems with Recrystallisations - University of York. Available at: [Link]

  • What's the best solvent to remove these crystals and recrystallize it? : r/chemistry - Reddit. Available at: [Link]

  • Overview about the mild radiofluorination of azetidinium salts by nucleophilic ring‐opening - ResearchGate. Available at: [Link]

  • Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC. Available at: [Link]

  • Azetidine-2-carboxylic acid - Wikipedia. Available at: [Link]

  • Multifunctional amphiphilic polymers, bearing azetidinium groups: synthesis and antimicrobial studies - RWTH Publications. Available at: [Link]

  • Antisolvent Crystallization - EIT RawMaterials. Available at: [Link]

  • Design and synthesis of azetidinium salts for chemical modification of nanocrystalline cellulose - Chalmers Publication Library. Available at: [Link]

  • 3.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

  • Recrystallization - Homi Bhabha Centre for Science Education. Available at: [Link]

  • From A to Z: a crystallographic and computational study of polymorphs related by proton transfer - RSC Publishing. Available at: [Link]

  • A Solubility Comparison of Neutral and Zwitterionic Polymorphs - ACS Publications. Available at: [Link]

  • Chemical Properties of Azetidine (CAS 503-29-7) - Cheméo. Available at: [Link]

  • Synthesis of L-Azetidine-2-Carboxylic Acid - Scientific.Net. Available at: [Link]

  • Practical Asymmetric Preparation of Azetidine-2-carboxylic Acid - ACS Publications. Available at: [Link]

  • Azetidine - Wikipedia. Available at: [Link]

  • Azetidine - Organic Syntheses. Available at: [Link]

  • Common Challenges in Industrial Crystallization and How to Overcome Them - Technic. Available at: [Link]

  • How to recrystallize amine compound and it is not soluble in common organic solvents - ResearchGate. Available at: [Link]

  • Crystal engineering of zwitterionic drug to neutral co-crystals - ResearchGate. Available at: [Link]

  • Stabilization of Zwitterionic Versus Canonical Glycine by DMSO Molecules - PMC. Available at: [Link]

  • Recrystallization - Wellesley College. Available at: [Link]

  • Recovery of amines from by-product chloride salts - Google Patents.
  • Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Recrystallization of Active Pharmaceutical Ingredients - SciSpace. Available at: [Link]

  • Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin - PMC. Available at: [Link]

  • How to get consistently large crystals during recrystallization? - ResearchGate. Available at: [Link]

  • Recent advances in synthetic facets of immensely reactive azetidines - RSC Publishing. Available at: [Link]

Sources

Troubleshooting

Troubleshooting low reactivity of steric 3-methylazetidine derivatives

Status: Operational Subject: Troubleshooting Low Reactivity & Stability Issues Ticket ID: AZT-3M-STR-001 Lead Scientist: Senior Application Specialist Executive Summary: The "Puckering" Conundrum You are likely encounter...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject: Troubleshooting Low Reactivity & Stability Issues Ticket ID: AZT-3M-STR-001 Lead Scientist: Senior Application Specialist

Executive Summary: The "Puckering" Conundrum

You are likely encountering difficulties because 3-substituted azetidines do not behave like their 5- or 6-membered counterparts (pyrrolidines/piperidines). The core issue is conformational locking .

Unlike flat rings, azetidines exist in a puckered "butterfly" conformation. In sterically demanding derivatives (e.g., 3-methyl-3-aryl azetidines), the bulky C3-substituent forces the ring into a specific pucker to minimize transannular strain. This often locks the nitrogen lone pair in a pseudo-axial orientation or shields it with the C3-substituents, drastically reducing nucleophilicity (


) and hindering the trajectory of attack for electrophiles.

This guide addresses the three most common failure modes: Amide Coupling Stalling , Buchwald-Hartwig Failure , and Inadvertent Ring Opening .

Module 1: Amide Coupling Troubleshooting

Symptom: Standard coupling conditions (EDC/HOBt, HATU/DIPEA) result in <10% conversion or unreacted starting material after 24h.

Root Cause Analysis

The steric bulk at C3 shields the nitrogen. Standard activated esters (OBt/OAt) are too bulky to approach the hindered nitrogen effectively. You need a smaller, more electrophilic species: Acid Fluorides .

The Solution: TFFH / Acid Fluoride Protocol

Switch to TFFH (Tetramethylfluoroformamidinium Hexafluorophosphate) .[1][2] This reagent generates an acid fluoride in situ, which is less sterically demanding and more reactive than an active ester.

Protocol: TFFH-Mediated Coupling
  • Reagents: Carboxylic Acid (1.0 equiv), Amine (1.1-1.2 equiv), TFFH (1.1 equiv), DIPEA (3.0 equiv).

  • Solvent: Dichloromethane (DCM) or DMF (if solubility is poor).

  • Procedure:

    • Dissolve Carboxylic Acid and TFFH in anhydrous DCM under

      
      .
      
    • Add DIPEA dropwise. Note: The solution may turn slightly yellow/orange.

    • Stir for 15–30 minutes to form the Acid Fluoride (monitor by TLC/LCMS if possible; look for acid disappearance).

    • Add the 3-methylazetidine derivative.[3][4]

    • Stir at Room Temperature (RT) for 2–4 hours.

    • Critical Step: If reaction is slow, heat to 40°C. Acid fluorides are thermally stable enough for mild heating.

Decision Logic: Coupling Optimization

CouplingLogic Start Coupling Stalled? CheckSterics Is Amine Sterically Hindered (e.g. 3,3-disubstituted)? Start->CheckSterics Standard Standard HATU/DIPEA 24h @ RT CheckSterics->Standard No AcidFluoride Switch to TFFH (Acid Fluoride) Generate in situ CheckSterics->AcidFluoride Yes Fail1 Yield < 20%? Standard->Fail1 Fail1->AcidFluoride Yes Temp Increase Temp to 50°C AcidFluoride->Temp Still Slow? Ghosez Use Ghosez's Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) Temp->Ghosez Failed?

Figure 1: Decision matrix for coupling sterically hindered azetidines.

Module 2: Cross-Coupling (Buchwald-Hartwig)

Symptom: Reaction yields dehalogenated aryl starting material (reduction) or no reaction. The Pd catalyst dies before the amine can bind.

Root Cause Analysis

Reductive elimination is the rate-determining step. The 3-methylazetidine is bulky enough to make coordination to Palladium difficult, but not bulky enough to force reductive elimination quickly once bound. Furthermore, the "pucker" prevents the N-lone pair from overlapping effectively with the Pd-center if the ligand is too crowding.

Recommended Catalyst Systems

Do not use TPP or BINAP. You require dialkylbiaryl phosphine ligands that create a pocket for the amine while preventing


-hydride elimination.
ParameterRecommendationRationale
Ligand RuPhos or BrettPhos RuPhos is the "Gold Standard" for secondary amines. BrettPhos is superior for extremely hindered cases.
Pre-Catalyst Pd-G4 Gen (e.g., RuPhos Pd G4)Ensures 1:1 L:Pd ratio and rapid initiation. Avoids induction periods seen with

.
Base NaOtBu or LiHMDS Strong bases facilitate the deprotonation of the amine-Pd complex. Use

only if functional groups are base-sensitive.
Solvent Toluene or 1,4-Dioxane Non-polar solvents often stabilize the active catalytic species better for these couplings.
Expert Tip: The "Throw-in" Method

If using Pd-G4 pre-catalysts, do not heat the reaction immediately.

  • Add Aryl Halide, Amine, Base, and Catalyst.[5]

  • Stir at RT for 30 mins . (Allows oxidative addition and amine coordination).[6]

  • Then heat to 80–100°C.

Module 3: Stability & Ring Opening

Symptom: Product mass is correct +18 (Hydrolysis) or +Halogen, or complete decomposition during deprotection (e.g., Boc removal).

Mechanism of Failure

Azetidines are kinetically stable but thermodynamically strained (~26 kcal/mol strain energy).

  • Acidic Conditions: Protonation of the nitrogen activates the ring. If a nucleophile (Cl-, H2O, TFA anion) attacks C2 or C4, the ring opens to form a propyl-amine derivative.

  • 3-Substitution Effect: Substituents at C3 can stabilize the developing carbocation character at the transition state, actually accelerating ring opening in some cases.

Safe Deprotection Protocols

Option A: The Scavenger Method (Standard)

  • Reagent: 4M HCl in Dioxane.

  • Modification: Perform at 0°C (ice bath) and do not let it warm to RT. Quench immediately with cold

    
    .
    
  • Why: Low temp slows the nucleophilic attack on the ring carbons.

Option B: The Non-Acidic Method (TMSOTf) - Recommended for Sensitive Substrates

  • Reagents: TMSOTf (Trimethylsilyl trifluoromethanesulfonate), 2,6-Lutidine.

  • Solvent: DCM.

  • Protocol:

    • Dissolve N-Boc azetidine in DCM.

    • Add 2,6-Lutidine (1.5 equiv).

    • Add TMSOTf (1.2 equiv) dropwise at 0°C.

    • Stir 1h. Methanol quench.

  • Why: Cleaves Boc via a silyl carbamate intermediate without generating a free proton pool, preventing acid-catalyzed ring opening.

FAQ: Frequently Asked Questions

Q: Why does my 3-methylazetidine show two spots on TLC/NMR? A: This is likely rotamers or invertomers .

  • Rotamers: Due to restricted rotation of the N-protecting group (Boc/Amide). Run NMR at 50°C; they should coalesce.

  • Invertomers: The nitrogen inversion barrier in azetidines is higher than in acyclic amines. If the N-substituent is bulky, you may be seeing slow inversion between the cis and trans relationships relative to the C3-methyl.

Q: Can I use nucleophilic aromatic substitution (


) instead of Buchwald? 
A:  Only if the aryl fluoride/chloride is highly electron-deficient (e.g., ortho-nitro, para-cyano).
  • Warning: Azetidine is a decent nucleophile, but the 3-methyl group adds steric drag. You must use a polar aprotic solvent (DMSO/NMP) and high heat (100°C+). Watch out for ring opening at these temps!

Q: My product decomposes on Silica Gel. How do I purify? A: Azetidines can be acid-sensitive. Silica is slightly acidic.

  • Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes before loading your compound. This neutralizes the acidic sites. Alternatively, use Alumina (Neutral) or reverse-phase chromatography (C18) with basic modifiers (

    
     or 
    
    
    
    ).

References

  • Azetidine Synthesis & Reactivity Review: Duncton, M. A. J. "Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle."[7][8] Organic & Biomolecular Chemistry, 2021.

  • TFFH / Acid Fluoride Coupling: Carpino, L. A., et al. "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH) as a Convenient Reagent for the Synthesis of Peptidyl Acid Fluorides."[2] Journal of the American Chemical Society, 1995.[9][10]

  • Buchwald-Hartwig Ligand Selection: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011.

  • Non-Acidic Boc Deprotection (TMSOTf): Sakaitani, M., & Ohfune, Y. "Syntheses and reactions of silyl carbamates. 1. Chemoselective deprotection of N-tert-butoxycarbonylamino acids and peptides." Journal of Organic Chemistry, 1990.

Sources

Optimization

Minimizing ring-opening side reactions of azetidine derivatives

Ticket ID: AZT-STAB-001 Subject: Minimizing Ring-Opening Side Reactions & Optimization of Azetidine Derivatives Status: Open / High Priority Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Divisi...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: AZT-STAB-001 Subject: Minimizing Ring-Opening Side Reactions & Optimization of Azetidine Derivatives Status: Open / High Priority Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Core Directive: The Strain Paradigm

Welcome to the Azetidine Technical Support Center. If you are working with azetidines, you are fighting thermodynamics. The azetidine ring possesses a ring strain energy of approximately 26 kcal/mol (compared to ~6 kcal/mol for cyclohexane).

This strain is the driving force behind the three primary failure modes we address in this guide:

  • Acid-Catalyzed Ring Opening: Protonation of the nitrogen creates a potent leaving group, inviting nucleophilic attack.

  • Nucleophilic Ring Opening (SN2): Direct attack on C2/C4 carbons.

  • Cationic Ring-Opening Polymerization (CROP): Self-immolation of the monomer into linear polyamines.

This guide provides self-validating protocols to stabilize this scaffold during synthesis, storage, and peptide coupling.

Knowledge Base: Mechanisms & Diagnostics
KB-01: Acid-Mediated Decomposition

The Issue: You observe the disappearance of the azetidine starting material and the formation of linear impurities (often chloropropylamines if HCl is used, or amino-alcohols/ethers).

Mechanism: The azetidine nitrogen is basic (pKa ~11.3 for unsubstituted azetidine). Protonation activates the C-N bond. Any available nucleophile (


) will attack the 

-carbon to relieve ring strain.

AzetidineAcidOpening Start N-Substituted Azetidine Protonation Protonation (H+) (Activated Species) Start->Protonation Acidic Media TS Transition State (C-N Bond Weakening) Protonation->TS Nucleophile Attack (Cl-, ROH, H2O) Product Linear Amine (Ring Opened) TS->Product Strain Release (~26 kcal/mol)

Figure 1: Mechanism of acid-catalyzed azetidine ring opening. Note that electron-withdrawing groups (EWGs) on the nitrogen suppress the initial protonation step.

KB-02: Cationic Polymerization (CROP)

The Issue: Your clear oil turns into a viscous gum or solid upon standing, or yield is lost to "baseline material" during concentration. Cause: A single protonated/activated azetidine molecule acts as an electrophile, reacting with a neutral azetidine molecule. This chain reaction forms poly(azetidine).

Troubleshooting Protocols (Q&A)
Scenario A: "I need to remove a Boc group, but the ring is opening."

Diagnosis: Standard TFA/DCM (1:1) conditions are often too aggressive, generating high concentrations of reactive trifluoroacetate species or adventitious water that acts as a nucleophile.

Protocol: The Scavenger-Assisted Deprotection

  • Solvent Switch: Use 4M HCl in Dioxane (anhydrous) instead of TFA. The non-nucleophilic nature of dioxane stabilizes the ammonium salt precipitate.

  • Temperature Control: Perform the reaction at 0°C , not room temperature.

  • The "Scavenger" Tactic: If using TFA is mandatory, add triethylsilane (TES) or thioanisole . While typically used for carbocation scavenging, they can mitigate solvent-cage nucleophilic attacks.

  • Work-up (Critical): Do NOT concentrate the acidic solution to dryness if possible. Immediately neutralize with cold saturated NaHCO₃ or basic resin. Concentration of azetidinium salts often triggers polymerization.

Scenario B: "My yield is low during peptide coupling with Azetidine-2-carboxylic acid (Aze)."

Diagnosis: Epimerization at the


-carbon or ring opening due to over-activation of the carboxylate.

Protocol: The "Soft" Activation Workflow Avoid carbodiimides (DCC/EDC) which can cause high racemization.

  • Reagent: Use HATU or COMU with Collidine (2,4,6-trimethylpyridine) instead of DIPEA. Collidine is a weaker base and reduces the risk of base-catalyzed epimerization.

  • Pre-activation: Do not pre-activate the acid for more than 30 seconds. Add the amine immediately.

  • Monitoring: Monitor via HPLC. If a mass of M+18 (hydrolysis) or M+36 (chloride addition) appears, the ring has opened.

Scenario C: "Nucleophiles are attacking the ring carbons instead of the side chain."

Diagnosis: Competitive SN2 attack. Protocol:

  • Steric Shielding: Use bulky protecting groups on the nitrogen (e.g., Trityl or bulky Sulfonyls) to block the trajectory of incoming nucleophiles toward the ring carbons.

  • Hard vs. Soft: Azetidine ring carbons are "soft" electrophiles. Use "hard" nucleophiles (like alkoxides) carefully; they are more likely to deprotonate than attack C-C, but if they attack, they open the ring.

Optimization Data & Reagent Selection

Table 1: Solvent & Reagent Compatibility Matrix

ParameterRecommendedRisky / AvoidTechnical Rationale
Solvent (Coupling) DMF, NMP, DCMTHF (can polymerize), H2OPolar aprotic solvents stabilize the transition state without participating as nucleophiles.
Base TMP (Collidine), DIPEAPyridine, TEAPyridine can act as a nucleophile (forming pyridinium salts) and open the ring.
Acid (Deprotection) HCl/Dioxane, Formic AcidTFA (conc.), HBrHBr is a strong nucleophile (

) and will quantitatively open the ring to bromo-amines.
Protecting Group Cbz, Boc, NosylBenzyl (Bn), AllylBn groups keep the N basic (prone to protonation). Carbamates (Boc/Cbz) withdraw electrons, preventing protonation.
Interactive Troubleshooting Workflow

Use this logic tree to diagnose synthetic failures immediately.

AzetidineTroubleshooting Problem Problem Detected: Low Yield / Side Products CheckMS Check LCMS/NMR: Is Linear Product Present? Problem->CheckMS YesLinear Yes: Ring Opening CheckMS->YesLinear Linear Signals NoLinear No: Polymerization/Other CheckMS->NoLinear Broad/Gum Acidic Reaction Conditions: Acidic? YesLinear->Acidic CheckConc Check Concentration: Is it > 0.1 M? NoLinear->CheckConc Nucleophilic Reaction Conditions: Strong Nucleophile? Acidic->Nucleophilic No FixAcid Action: Switch to HCl/Dioxane Keep T < 0°C Acidic->FixAcid Yes FixNuc Action: Increase Steric Bulk on N Switch Solvent to DCM Nucleophilic->FixNuc FixPoly Action: Dilute to < 0.05 M Avoid concentrating to dryness CheckConc->FixPoly Yes (High Conc)

Figure 2: Decision tree for diagnosing azetidine synthetic failures.

Storage & Handling Protocols

To prevent "shelf-life" degradation (slow polymerization):

  • State: Store as the free base only if necessary. The stable salt form (HCl salt) is preferred only if it is perfectly dry. Wet salts generate acid micro-environments.

  • Temperature: -20°C is mandatory for long-term storage of free bases.

  • Stabilizers: For bulk storage of liquid azetidines, storing over activated 3Å molecular sieves prevents hydrolysis-mediated ring opening.

References
  • Couty, F., & Evano, G. (2006). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles. Organic Preparations and Procedures International. Link

  • Singh, G. S., & D'Höoghe, M. (2019). Nomenclature, Structure, and Stability of Azetidines. In Chemistry of Heterocyclic Compounds. Link (Contextualized via RSC Polymer Chemistry regarding stability/polymerization).

  • St-Jean, F., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines.[1] ACS Medicinal Chemistry Letters. Link

  • Botta, B., et al. (2015). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. Chemical Reviews. Link

  • BenchChem Technical Support. (2025). Azetidine Stability and Handling Guidelines.Link (Aggregated safety and handling data).

Sources

Troubleshooting

Controlling hygroscopicity of 2-(3-Methylazetidin-1-yl)acetic acid HCl during weighing

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(3-Methylazetidin-1-yl)acetic acid HCl. The focus is on understanding and controlling its pote...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(3-Methylazetidin-1-yl)acetic acid HCl. The focus is on understanding and controlling its potential hygroscopicity during the critical step of weighing to ensure experimental accuracy and reproducibility.

Introduction: The Challenge of Hygroscopicity in Amine Hydrochloride Salts

2-(3-Methylazetidin-1-yl)acetic acid HCl, as an amine hydrochloride salt, possesses inherent chemical characteristics that suggest a potential for hygroscopicity—the tendency to absorb moisture from the atmosphere.[1][2] This phenomenon can introduce significant errors in weighing, leading to inaccuracies in solution concentrations and downstream experimental results.[3][4] This guide outlines the causes and consequences of moisture absorption and provides a systematic approach to mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a concern for 2-(3-Methylazetidin-1-yl)acetic acid HCl?

A1: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment. For a powdered substance like 2-(3-Methylazetidin-1-yl)acetic acid HCl, this can lead to a continuous increase in mass as it is exposed to ambient air, making accurate weighing challenging.[5] Amine hydrochloride salts are particularly susceptible to this phenomenon.[1][2] The absorbed water can also lead to chemical degradation, changes in crystal structure, and altered dissolution properties.[3][6]

Q2: How can I tell if my lot of 2-(3-Methylazetidin-1-yl)acetic acid HCl is hygroscopic?

A2: Visual inspection may reveal clumping or a change in the powder's flowability.[4][7] The most definitive sign during weighing is a steady, continuous increase in the mass displayed on the analytical balance.[5] For a quantitative assessment, Karl Fischer titration is the gold standard for determining water content.[8][9]

Q3: What are the immediate steps I should take if I suspect my compound is absorbing moisture during weighing?

A3: If you observe the mass of your compound increasing on the balance, you should act quickly to minimize further moisture absorption. Close the draft shield of the balance and work as swiftly as possible. For future weighings, implement the environmental controls and handling procedures outlined in this guide.

Troubleshooting Guide: Inaccurate Weighing due to Hygroscopicity

Symptom Potential Cause Recommended Solution
Mass on balance continuously increases The compound is absorbing atmospheric moisture.Transfer weighing operations to a controlled environment (glove box with low humidity or a balance with a desiccator). Minimize the time the sample is exposed to ambient air.
Powder is clumpy and difficult to handle The compound has already absorbed a significant amount of moisture.Dry the material in a vacuum oven at a gentle temperature (if thermally stable) or store it in a desiccator over a strong desiccant before weighing.[10]
Inconsistent results in downstream assays Inaccurate initial weighing is leading to incorrect solution concentrations.Implement a rigorous weighing protocol using a controlled environment and verify the water content of the starting material using Karl Fischer titration.

Experimental Protocols

Protocol 1: Weighing 2-(3-Methylazetidin-1-yl)acetic acid HCl in a Controlled Environment (Glove Box)

This protocol is the most robust method for preventing moisture absorption.[10][11]

Objective: To accurately weigh a target mass of 2-(3-Methylazetidin-1-yl)acetic acid HCl while minimizing moisture uptake.

Materials:

  • 2-(3-Methylazetidin-1-yl)acetic acid HCl

  • Analytical balance (located inside the glove box)

  • Weighing paper or boat

  • Spatula

  • Appropriate solvent for dissolution

  • Volumetric flask

  • Glove box with humidity control[12][13][14]

Procedure:

  • Prepare the Glove Box: Ensure the glove box is purged with an inert gas (e.g., nitrogen or argon) to achieve a low relative humidity (RH), ideally below 10%.[11][13]

  • Equilibrate Materials: Place the sealed container of 2-(3-Methylazetidin-1-yl)acetic acid HCl, along with all necessary weighing tools (spatula, weighing boat, etc.), inside the glove box antechamber.

  • Transfer to Main Chamber: Cycle the antechamber according to the glove box's standard operating procedure to remove atmospheric air and moisture before transferring the items into the main chamber.

  • Allow for Equilibration: Let the compound and tools equilibrate to the glove box atmosphere for at least 30 minutes.

  • Perform Weighing:

    • Place the weighing boat on the analytical balance and tare.

    • Quickly and carefully transfer the desired amount of the compound to the weighing boat.

    • Record the stable mass.

  • Dissolution: If the next step is dissolution, have your pre-tared vial containing the solvent ready inside the glove box. Add the weighed compound directly to the solvent and seal the vial.

  • Post-Weighing: Securely seal the container of 2-(3-Methylazetidin-1-yl)acetic acid HCl before removing it from the glove box.

Protocol 2: Weighing by Difference Using a Desiccator

This method is a practical alternative when a glove box is not available.

Objective: To minimize moisture absorption by reducing exposure time to ambient air.

Materials:

  • 2-(3-Methylazetidin-1-yl)acetic acid HCl (stored in a desiccator)

  • Analytical balance

  • Airtight container (e.g., a vial with a screw cap)

  • Spatula

  • Desiccator with an active desiccant (e.g., silica gel, Drierite)[15][16][17][18]

Procedure:

  • Pre-Weighing: Place the sealed, airtight container (vial) on the analytical balance and record its mass.

  • Transfer in a Controlled Manner:

    • Remove the stock bottle of 2-(3-Methylazetidin-1-yl)acetic acid HCl and the pre-weighed vial from the desiccator.

    • Working quickly, open the stock bottle and transfer an approximate amount of the compound into the pre-weighed vial.

    • Immediately and securely cap both the vial and the stock bottle.

  • Final Weighing: Place the now-filled and sealed vial back on the analytical balance and record the new mass.

  • Calculate Mass: The mass of the transferred compound is the difference between the final and initial mass of the vial.

  • Return to Storage: Promptly return the stock bottle to the desiccator.

Workflow Diagrams

Weighing_Decision_Tree Start Start: Need to weigh 2-(3-Methylazetidin-1-yl)acetic acid HCl Check_Hygroscopicity Is the compound known to be highly hygroscopic or are you observing weight gain? Start->Check_Hygroscopicity Weigh_in_Glovebox Preferred Method: Weigh in a low-humidity glove box (Protocol 1) Check_Hygroscopicity->Weigh_in_Glovebox Yes Standard_Weighing Proceed with standard weighing (in open air, work quickly) Check_Hygroscopicity->Standard_Weighing No Verify_Water_Content Optional but Recommended: Verify water content with Karl Fischer Titration Weigh_in_Glovebox->Verify_Water_Content Weigh_by_Difference Alternative Method: Weigh by difference using a desiccator (Protocol 2) Weigh_by_Difference->Verify_Water_Content Standard_Weighing->Weigh_by_Difference If weight gain is observed

Caption: Decision tree for selecting the appropriate weighing method.

Karl_Fischer_Workflow Start Start: Determine water content Prepare_KF_Titrator Prepare Karl Fischer titrator (volumetric or coulometric) Start->Prepare_KF_Titrator Weigh_Sample Weigh sample in a sealed vial (using Protocol 1 or 2) Prepare_KF_Titrator->Weigh_Sample Inject_Sample Inject a known mass of the sample into the titration cell Weigh_Sample->Inject_Sample Titrate Titrate with KF reagent until the endpoint is reached Inject_Sample->Titrate Calculate_Water_Content Calculate water content (e.g., in % or ppm) Titrate->Calculate_Water_Content End End: Accurate water content determined Calculate_Water_Content->End

Caption: Workflow for determining water content using Karl Fischer titration.

Data Interpretation: Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific method for the determination of water content.[8][19] It can be performed using either volumetric or coulometric methods, depending on the expected amount of water.[19][20]

Parameter Volumetric KF Coulometric KF
Principle Measures the volume of KF reagent consumed.Measures the charge required to generate iodine in situ.
Best for Samples with higher water content (>0.1%).Samples with trace amounts of water (<1%).
Sample Handling The sample is directly added to the titration cell. For hygroscopic powders, this should be done quickly.[9]The sample is added to the titration cell. Direct addition of solids is sometimes not recommended.

Interpreting the Results: The result from a KF titration will give you a precise percentage or ppm (parts per million) of water in your sample of 2-(3-Methylazetidin-1-yl)acetic acid HCl. This value can be used to correct the mass of the compound you weigh out to ensure you are using the correct molar amount in your experiments.

Corrected Mass Calculation:

Corrected Mass = Weighed Mass * (1 - (Water Content % / 100))

References

  • Wikipedia. (n.d.). Desiccator. Retrieved February 23, 2026, from [Link]

  • Karl Fischer Titration – Moisture Analysis. (2025, October 15). AZoM. Retrieved February 23, 2026, from [Link]

  • Glove Box with Humidity Control. (n.d.). Dr. Storage. Retrieved February 23, 2026, from [Link]

  • Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant? Retrieved February 23, 2026, from [Link]

  • Camlab. (2022, February 1). A simple guide to desiccators. Retrieved February 23, 2026, from [Link]

  • Mettler Toledo. (n.d.). Tips from Sample to Result for Volumetric Karl Fischer Titration. Retrieved February 23, 2026, from [Link]

  • Lim, Y. P., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 13(9), 1369.
  • Choudhary, A., et al. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Crystals, 13(1), 99.
  • Boekel Scientific. (n.d.). Lab Desiccator Guide | What Is A Desiccator? Retrieved February 23, 2026, from [Link]

  • Chromatography Forum. (2008, October 20). How to weigh a higroscopic substance. Retrieved February 23, 2026, from [Link]

  • Lab Supply Network. (n.d.). Humidity Control Glove Box. Retrieved February 23, 2026, from [Link]

  • Jacomex. (n.d.). Humidity Controlled Glove Box. Retrieved February 23, 2026, from [Link]

  • Upperton Pharma Solutions. (2019, November 19). Hard to Handle API Challenges. Retrieved February 23, 2026, from [Link]

  • Electro-Tech Systems. (n.d.). Model 5506 – Midsize Temperature & Humidity Glovebox Chamber. Retrieved February 23, 2026, from [Link]

  • John, C. T., et al. (2013). Formulating weakly basic HCl salts: relative ability of common excipients to induce disproportionation and the unique deleterious effects of magnesium stearate. Pharmaceutical research, 30(6), 1654–1665.
  • GxP-CC. (2017, November 22). Best Weighing Practices in the Pharmaceutical Industry. Retrieved February 23, 2026, from [Link]

  • He, Z., & Hartwig, J. F. (2019). Palladium-catalyzed α-arylation for the addition of small rings to aromatic compounds.
  • The Hendrix Group, Inc. (n.d.). Ammonium Chloride. Retrieved February 23, 2026, from [Link]

  • Rathod, V. D., & Kapadia, C. J. (2021). A concise summary of powder processing methodologies for flow enhancement.
  • Richpacking. (2022, April 11). Hygroscopic Problems Of Capsule Filled Powders. Retrieved February 23, 2026, from [Link]

  • Google Patents. (n.d.). US5686588A - Amine acid salt compounds and process for the production thereof.
  • BYJU'S. (2019, March 4). Principle of Karl Fischer Titration. Retrieved February 23, 2026, from [Link]

  • Japanese Pharmacopoeia. (n.d.). Water Determination (Karl Fischer Method). Retrieved February 23, 2026, from [Link]

  • Zhang, L., et al. (2020). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. CrystEngComm, 22(34), 5642-5650.
  • Teva api. (2018, October 18). Active Pharmaceutical Ingredient Powders. Retrieved February 23, 2026, from [Link]

  • Reddit. (2021, September 15). Why is hydrogen chloride in everything? Retrieved February 23, 2026, from [Link]

  • Lab People, Inc. (2024, March 8). Pharma Best Practices for Weighing. Retrieved February 23, 2026, from [Link]

  • Pharma Specialists. (2023, November 1). Good Weighing Practices in Pharmaceutical Industry. Retrieved February 23, 2026, from [Link]

  • Zavala, J. A., & Finlayson-Pitts, B. J. (2021). Experimental study on HCl uptake by MgCl2 and sea salt under humid conditions. Journal of Mass Spectrometry, 56(4), e4601.
  • Zavala, J. A., & Finlayson-Pitts, B. J. (2021). Experimental study on HCl uptake by MgCl2 and sea salt under humid conditions. PubMed. Retrieved February 23, 2026, from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the LC-MS Identification of 2-(3-Methylazetidin-1-yl)acetic acid

This guide provides a comprehensive overview of the analytical strategies for the identification and characterization of 2-(3-Methylazetidin-1-yl)acetic acid, a small, polar, zwitterionic molecule. As a compound of inter...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of the analytical strategies for the identification and characterization of 2-(3-Methylazetidin-1-yl)acetic acid, a small, polar, zwitterionic molecule. As a compound of interest in pharmaceutical and drug development research, its accurate identification is paramount. This document details a robust Liquid Chromatography-Mass Spectrometry (LC-MS) methodology, compares it with alternative analytical approaches, and provides the scientific rationale behind the proposed experimental design.

The Analytical Challenge: Unraveling the Properties of a Small, Polar Zwitterion

2-(3-Methylazetidin-1-yl)acetic acid presents a unique set of analytical hurdles due to its physicochemical properties. Its structure incorporates both a basic tertiary amine (the azetidine nitrogen) and an acidic carboxylic acid group, making it zwitterionic at neutral pH. This dual character, combined with its low molecular weight and high polarity, makes it poorly retained on traditional reversed-phase (RP) liquid chromatography columns.[1][2] Such compounds often elute in the void volume, co-eluting with other polar matrix components and suffering from ion suppression in the mass spectrometer.[2]

To overcome these challenges, specialized chromatographic techniques are necessary to achieve adequate retention and separation. Furthermore, the small size of the molecule can result in limited fragmentation in the mass spectrometer, requiring careful optimization of MS parameters for confident structural elucidation.

A Proposed LC-MS/MS Methodology for Robust Identification

To address the analytical difficulties, a method utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) is proposed. HILIC is a powerful technique for the separation of polar compounds, using a polar stationary phase and a mobile phase with a high concentration of an organic solvent. This approach promotes the retention of polar analytes that are not well-retained in reversed-phase chromatography.

Chromatographic Separation: The Power of HILIC

A HILIC-based separation is recommended to achieve the necessary retention for 2-(3-Methylazetidin-1-yl)acetic acid.

  • Column: A zwitterionic HILIC column (e.g., a sulfobetaine or phosphorylcholine-based stationary phase) is an excellent choice. These columns offer mixed-mode retention mechanisms, including hydrophilic partitioning and electrostatic interactions, which can provide unique selectivity for zwitterionic compounds.

  • Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile (ACN) and an aqueous buffer (e.g., ammonium formate or ammonium acetate) is proposed. The high organic content at the beginning of the gradient allows for the retention of the polar analyte. The aqueous portion of the mobile phase facilitates the elution. The choice of a volatile buffer like ammonium formate is critical for compatibility with mass spectrometry.

  • pH Control: The pH of the aqueous mobile phase is a critical parameter for optimizing the retention and peak shape of zwitterionic compounds on a mixed-mode column. By adjusting the pH, the ionization state of both the analyte and the stationary phase can be manipulated, thereby influencing the electrostatic interactions and overall retention.

Mass Spectrometric Detection: High-Resolution and Tandem MS

A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap instrument, is recommended for accurate mass measurement of the parent ion and its fragments. This provides high confidence in the elemental composition of the molecule.

  • Ionization: Electrospray ionization (ESI) in positive ion mode is the preferred method for this compound. The tertiary amine in the azetidine ring is readily protonated, leading to a strong [M+H]⁺ signal.

  • Tandem Mass Spectrometry (MS/MS): Collision-Induced Dissociation (CID) will be used to fragment the protonated parent ion. The resulting fragmentation pattern provides a structural fingerprint of the molecule, enabling its unambiguous identification. The fragmentation is expected to occur at the weaker bonds of the molecule, such as the azetidine ring and the bond between the ring and the acetic acid moiety.

Comparison with Alternative Analytical Approaches

While the proposed HILIC-MS/MS method is highly suitable, other analytical strategies can be considered. The following table provides a comparison of the proposed method with potential alternatives.

Analytical Technique Principle Advantages Disadvantages Suitability for 2-(3-Methylazetidin-1-yl)acetic acid
Proposed: HILIC-MS/MS Separation based on hydrophilicity on a polar stationary phase, coupled with mass spectrometric detection and fragmentation.Excellent retention for polar and zwitterionic compounds. High sensitivity and selectivity from MS/MS. MS-compatible mobile phases.Can be less robust than reversed-phase. Method development can be more complex.Excellent. Directly addresses the challenges of polarity and provides structural confirmation.
Reversed-Phase LC-MS with Ion-Pairing Agents A non-polar stationary phase is used with a mobile phase containing an ion-pairing agent that forms a neutral complex with the analyte, enhancing retention.Can be used with standard C18 columns.Ion-pairing agents can suppress MS signal and contaminate the system. Method development can be complex.Moderate. Can achieve retention, but the drawbacks of ion-pairing agents make it less ideal for a high-sensitivity MS method.
Mixed-Mode Chromatography (MMC)-MS/MS Stationary phase possesses both reversed-phase and ion-exchange characteristics.Offers dual retention mechanisms for a wide range of analytes, including polar and charged molecules.[3][4][5] MS-compatible.Column selection and method development can be complex due to the multiple interaction modes.Excellent. A strong alternative to HILIC, potentially offering different selectivity.
Derivatization followed by RP-LC-MS/MS The analyte is chemically modified to make it less polar and more amenable to reversed-phase chromatography.[6]Improves chromatographic retention and can enhance ionization efficiency.Adds an extra step to sample preparation, which can introduce variability and potential for sample loss. Derivatization may not be complete.Good. A viable option if HILIC or MMC are not available, but the added complexity of derivatization makes it a secondary choice.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds in the gas phase.High chromatographic resolution.Requires derivatization to make the non-volatile zwitterionic analyte amenable to GC analysis. Potential for thermal degradation.Poor. Not suitable for this non-volatile and thermally labile compound without extensive and potentially problematic derivatization.

Experimental Workflows and Protocols

Diagram of the Proposed LC-MS/MS Workflow

LCMS_Workflow cluster_sample_prep Sample Preparation cluster_lcms LC-MS/MS Analysis cluster_data_analysis Data Analysis Sample Sample containing 2-(3-Methylazetidin-1-yl)acetic acid Dissolution Dissolve in ACN/Water (e.g., 80:20) Sample->Dissolution Filtration Filter through 0.22 µm syringe filter Dissolution->Filtration LC_System HILIC Separation Filtration->LC_System Injection MS_System Mass Spectrometry (ESI+, MS/MS) LC_System->MS_System Eluent Data_Acquisition Data Acquisition (Accurate Mass & Fragmentation) MS_System->Data_Acquisition Identification Compound Identification (Database Search & Manual Interpretation) Data_Acquisition->Identification

Caption: Proposed LC-MS/MS workflow for the identification of 2-(3-Methylazetidin-1-yl)acetic acid.

Detailed Step-by-Step Experimental Protocol

1. Standard and Sample Preparation

  • Standard Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 2-(3-Methylazetidin-1-yl)acetic acid reference standard and dissolve in 1 mL of a mixture of acetonitrile and water (80:20, v/v).

  • Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the same diluent to the desired concentrations (e.g., 1 ng/mL to 1000 ng/mL).

  • Sample Preparation: Dissolve the sample matrix in the diluent to a concentration expected to be within the calibration range. For complex matrices, a protein precipitation step with acetonitrile may be necessary, followed by centrifugation and filtration of the supernatant.

  • Filtration: Filter all solutions through a 0.22 µm syringe filter before injection.

2. LC-MS/MS Conditions

Parameter Condition Rationale
LC System UPLC/UHPLC systemFor high resolution and fast analysis times.
Column Zwitterionic HILIC column (e.g., 100 mm x 2.1 mm, 1.7 µm)To achieve good retention and peak shape for the polar zwitterionic analyte.
Column Temperature 40 °CTo ensure reproducible chromatography.
Mobile Phase A 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with formic acid)Volatile buffer compatible with MS. The acidic pH will ensure the carboxylic acid is protonated, which can aid in retention on some HILIC phases.
Mobile Phase B Acetonitrile with 0.1% Formic AcidThe organic component for HILIC separation.
Gradient 0-1 min, 95% B; 1-8 min, 95-50% B; 8-9 min, 50% B; 9-9.1 min, 50-95% B; 9.1-12 min, 95% BA typical HILIC gradient, starting with high organic to retain the analyte and gradually increasing the aqueous component for elution.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Injection Volume 2 µLTo avoid overloading the column.
MS System High-Resolution Mass Spectrometer (Q-TOF or Orbitrap)For accurate mass measurements.
Ionization Mode ESI, PositiveTo protonate the tertiary amine for sensitive detection.
Capillary Voltage 3.5 kVTypical for ESI.
Source Temperature 120 °CTo aid in desolvation.
Desolvation Gas Flow 800 L/hrTo aid in desolvation.
Collision Gas ArgonFor CID.
Collision Energy Ramped (e.g., 10-40 eV)To obtain a rich fragmentation spectrum.
Acquisition Mode MS/MS (or data-dependent acquisition)To acquire fragmentation data for the parent ion.

Predicted Fragmentation Pathway

The fragmentation of protonated 2-(3-Methylazetidin-1-yl)acetic acid in the mass spectrometer is expected to proceed through several key pathways, primarily involving the cleavage of the azetidine ring and the loss of small neutral molecules.

Diagram of the Predicted Fragmentation Pathway

Fragmentation_Pathway cluster_path1 Loss of Water cluster_path2 Loss of CO₂ cluster_path3 Ring Opening & Cleavage cluster_path4 Loss of Acetic Acid Parent [M+H]⁺ m/z 144.09 Frag1 [M+H-H₂O]⁺ m/z 126.08 Parent->Frag1 - H₂O Frag2 [M+H-CO₂]⁺ m/z 100.11 Parent->Frag2 - CO₂ Frag3 [C₄H₈N]⁺ m/z 70.07 Parent->Frag3 - C₂H₄O₂ Frag4 [C₅H₁₀N]⁺ m/z 84.08 Frag2->Frag4 - CH₄

Caption: Predicted fragmentation pathway of protonated 2-(3-Methylazetidin-1-yl)acetic acid.

Explanation of Key Fragment Ions:

  • [M+H]⁺ (m/z 144.09): The protonated parent molecule.

  • [M+H-H₂O]⁺ (m/z 126.08): Loss of a water molecule from the carboxylic acid group. This is a common fragmentation pathway for carboxylic acids.[5]

  • [M+H-CO₂]⁺ (m/z 100.11): Decarboxylation, the loss of carbon dioxide from the carboxylic acid group.

  • [C₄H₈N]⁺ (m/z 70.07): This fragment likely arises from the cleavage of the bond between the azetidine ring and the acetic acid moiety, followed by charge retention on the azetidine portion of the molecule.

  • [C₅H₁₀N]⁺ (m/z 84.08): This fragment could be formed through a more complex rearrangement and cleavage of the azetidine ring itself.

Conclusion

The LC-MS/MS identification of 2-(3-Methylazetidin-1-yl)acetic acid requires a specialized analytical approach to overcome the challenges associated with its small size, high polarity, and zwitterionic nature. The proposed HILIC-MS/MS method provides a robust and sensitive strategy for its unambiguous identification. By understanding the underlying principles of chromatography and mass spectrometry, and by carefully optimizing the experimental parameters, researchers can confidently characterize this and other challenging small molecules in complex matrices. This guide serves as a foundational resource for developing and implementing such analytical methods in a drug discovery and development setting.

References

  • SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. Retrieved from [Link]

  • Higashi, T., & Ogawa, S. (2018). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis, 155, 245-263. [Link]

  • Gika, H. G., Theodoridis, G. A., & Wilson, I. D. (2012). LC-MS metabolomics of polar compounds. Journal of Chromatography B, 893-894, 1-9. [Link]

  • Jandera, P. (2017). HILIC-retention and separation selectivity. Journal of Chromatography A, 1524, 2-25. [Link]

  • SIELC Technologies. (n.d.). Mixed-Mode Chromatography and Stationary Phases. Retrieved from [Link]

  • Sagi-Kiss, V., Li, Y., Carey, M. R., Grover, S. J., Siems, K., Cirulli, F., ... & Bundy, J. G. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. Journal of Proteome Research, 21(6), 1428-1437. [Link]

  • Lämmerhofer, M., Svec, F., & Guttman, A. (2020). Mixed-mode chromatography characteristics of chiralpak ZWIX(+) and ZWIX(-) and elucidation of their chromatographic orthogonality for LC × LC application. Analytica Chimica Acta, 1094, 153-163. [Link]

  • Gilar, M., & Jaworski, A. (2020). Mixed-Mode Chromatography—A Review. LCGC North America, 38(11), 624-635.
  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • Zhang, K. (2007). A Weak Anion-Exchange/Reversed-Phase Mixed-Mode HPLC Column and its Applications.
  • Ali, A. (2023). A Short Note on Applications of Mixed Mode Chromatography in Pharmaceutics.
  • Bakhtiar, R. (2018). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. LCGC North America, 36(11), 812-823.
  • University of California, Davis. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

  • Ren, Y., Zhang, Y., & Liu, S. (2020). A New Lc-Ms/Ms Method for Multiple Residues/Contaminants In Bovine Meat. Food Chemistry, 320, 126629. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(3-Methylazetidin-1-yl)acetic acid hydrochloride
Reactant of Route 2
Reactant of Route 2
2-(3-Methylazetidin-1-yl)acetic acid hydrochloride
© Copyright 2026 BenchChem. All Rights Reserved.